5-Chloro-2,4-dimethyl-1H-imidazole

• CAS: 16265-08-0

Protocols & Analytical Methods

Chlorination reagents for synthesizing 5-Chloro-2,4-dimethyl-1H-imidazole

Application Note: Precision Chlorination Protocols for 5-Chloro-2,4-dimethyl-1H-imidazole

Executive Summary & Strategic Reagent Selection

The synthesis of 5-Chloro-2,4-dimethyl-1H-imidazole (Structure 2 ) from 2,4-dimethyl-1H-imidazole (Structure 1 ) represents a classic challenge in heterocyclic chemistry: achieving regioselective ring chlorination (Electrophilic Aromatic Substitution,

) while suppressing radical side-chain chlorination of the methyl groups at C2 and C4.

The imidazole ring is electron-rich, facilitating electrophilic attack at the C5 position. However, the presence of methyl groups introduces the risk of benzylic-type radical halogenation. Therefore, reagent and solvent selection are critical to favor the ionic pathway (

) over the radical pathway.

Reagent Comparison Matrix

Reagent	N-Chlorosuccinimide (NCS)	Trichloroisocyanuric Acid (TCCA)	Sulfuryl Chloride ( )
Role	Laboratory Standard (High Fidelity)	Green/Scale-Up Efficient	Industrial (Cost-Effective)
Atom Economy	Moderate (Succinimide byproduct)	High (Cyanuric acid byproduct)	High ( + HCl byproducts)
Selectivity	Excellent . Favors ionic mechanism in polar solvents.	High . Tunable via acid catalysis.	Moderate . Risk of side-chain chlorination if temp/light not controlled.
Handling	Solid, non-volatile, stable.[1]	Solid, stable, strong oxidant.[1]	Liquid, fuming, moisture sensitive.
Byproduct Removal	Water wash (Succinimide is water soluble).	Filtration (Cyanuric acid precipitates).	Gas evolution ( , HCl).[2]

Recommendation:

• For Discovery/Medicinal Chemistry (mg to g scale) : Use Protocol A (NCS) . It offers the highest regioselectivity and simplest workup.

• For Process Development (>100 g scale) : Use Protocol B (TCCA) . It provides superior atom economy and easier solid waste disposal.

Mechanistic Insight & Pathway Visualization

The reaction proceeds via an electrophilic attack on the C5 position of the imidazole ring. The choice of a polar aprotic solvent (DMF or Acetonitrile) is crucial to stabilize the polar transition state (Sigma complex) and suppress radical formation.

Technical Note on Tautomerism: 2,4-Dimethylimidazole exists in tautomeric equilibrium. The C4 and C5 positions are chemically equivalent in the unsubstituted parent but distinct in the methylated form. However, due to rapid proton transfer (

), the product is often referred to as 4(5)-chloro-2,5(4)-dimethylimidazole . For consistency, this guide uses the 5-chloro-2,4-dimethyl nomenclature.

Figure 1: Electrophilic Aromatic Substitution pathway emphasizing the ionic mechanism required for regioselectivity.

Detailed Experimental Protocols

Protocol A: The NCS Method (High Fidelity)

Best for: Initial synthesis, high purity requirements, avoiding harsh acids.

Materials:

• 2,4-Dimethyl-1H-imidazole (1.0 eq)

• N-Chlorosuccinimide (NCS) (1.05 eq)

• Acetonitrile (MeCN) or DMF (10 volumes)

• Ethyl Acetate (EtOAc) and Brine for workup.

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-Dimethyl-1H-imidazole (10 mmol, 0.96 g) in Acetonitrile (10 mL).

  • Why MeCN? Acetonitrile is polar enough to support the ionic intermediate but allows for easy evaporation later. DMF is an alternative if solubility is an issue.

• Reagent Addition: Cool the solution to 0°C using an ice bath. Add NCS (10.5 mmol, 1.40 g) portion-wise over 15 minutes.

  • Control Point: Portion-wise addition prevents localized high concentrations of active chlorine, reducing the risk of di-chlorination.

• Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (25°C). Stir for 4–12 hours.

  • Monitoring: Check by TLC (System: 10% MeOH in DCM).[3] The product will be less polar than the starting material.

• Quench & Workup:

  • Concentrate the reaction mixture under reduced pressure to remove most Acetonitrile.

  • Resuspend the residue in EtOAc (50 mL) and wash with Water (2 x 20 mL) to remove Succinimide.

  • Wash the organic layer with Brine (20 mL), dry over

    , and concentrate.

• Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography if necessary.

Validation Criteria:

• 1H NMR (

  ): Disappearance of the C5-H singlet (approx. 6.5-6.8 ppm). Retention of two methyl singlets ( 2.2-2.4 ppm).

Protocol B: The TCCA Method (Green & Scalable)

Best for: Larger scales, high atom economy, "Green Chemistry" applications.

Materials:

• 2,4-Dimethyl-1H-imidazole (1.0 eq)

• Trichloroisocyanuric Acid (TCCA) (0.34 eq)

  • Note: TCCA provides 3 equivalents of

    .[4]

• Solvent: Acetonitrile or Acetone.[1][5]

Step-by-Step Procedure:

• Dissolution: Dissolve 2,4-Dimethyl-1H-imidazole (50 mmol, 4.8 g) in Acetonitrile (50 mL) at room temperature.

• Activation: Add TCCA (17 mmol, 3.95 g) slowly.

  • Exotherm Warning: The reaction can be exothermic. Maintain temperature < 40°C using a water bath if necessary.

• Reaction: Stir at room temperature for 2–4 hours.

  • Observation: A white precipitate (Cyanuric Acid) will begin to form as the reaction proceeds. This is a visual indicator of reaction progress.

• Workup (Filtration):

  • Cool the mixture to 0°C to maximize precipitation of Cyanuric Acid.

  • Filter the mixture through a sintered glass funnel. The solid filter cake is the byproduct (Cyanuric Acid).

  • The filtrate contains the product.

• Isolation: Concentrate the filtrate. The residue is often sufficiently pure (>95%). If further purification is needed, neutralize with sat.

  and extract with EtOAc.

Analytical Validation & QC

To ensure the integrity of the synthesized compound, the following analytical endpoints must be met.

Parameter	Method	Expected Result / Specification
Identity	1H NMR (300 MHz, )	Product: ~2.30 (s, 3H, Me), 2.35 (s, 3H, Me), ~9-10 (br s, NH). Key: Absence of aromatic C-H signal at 6.7 ppm.
Purity	HPLC (C18, MeCN/H2O)	> 98% Area under curve.
Mass Spec	LC-MS (ESI+)	(Starting Material) 165.0 / 167.0 (Product, 3:1 Cl isotope pattern).
Appearance	Visual	Off-white to pale yellow solid.

Troubleshooting Guide:

• Issue: Presence of side-chain chlorination (benzylic chloride).

  • Diagnosis: New peaks in NMR at

    4.5-5.0 ppm ( ).

  • Correction: Ensure reaction is kept in the dark; reduce temperature; switch from

    to NCS; ensure solvent is dry and polar.

• Issue: Di-chlorination.

  • Diagnosis: Mass spec shows M+2Cl pattern.

  • Correction: Strictly control stoichiometry (1.0 eq active Cl); add reagent slower.

References

• NCS Reactivity: "N-Chlorosuccinimide (NCS) is a versatile reagent...[6] milder reactivity compared to gaseous chlorine."[6] BenchChem Application Notes.

• TCCA Versatility: "Trichloroisocyanuric acid (TCCA) is a versatile and powerful reagent... more reactive than other N-chloro compounds." Enamine Reagent Guide.

• General Chlorination Conditions: "Sufficiently activated aromatic rings... are readily chlorinated with NCS." Common Organic Chemistry.

• Sulfuryl Chloride Protocols: "Preparation of 4-chloro-2-cyano-N,N-dimethyl-5-(4-methylphenyl)-1H-imidazole-1-sulfonamide." Google Patents CN103936678A.

• TCCA Mechanism & Safety: "Trichloroisocyanuric Acid: A Safe and Efficient Oxidant." Organic Process Research & Development.

Sources

• 1. Trichloroisocyanuric acid - Enamine [enamine.net]
• 2. Specific Solvent Issues with Chlorination - Wordpress [reagents.acsgcipr.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. Trichloroisocyanuric acid - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Procedure for synthesizing imidazole-based drugs using 5-Chloro-2,4-dimethyl-1H-imidazole

Executive Summary & Scope

This technical guide details the synthetic utility of 5-Chloro-2,4-dimethyl-1H-imidazole (CAS: 15868-21-0) as a linchpin scaffold in medicinal chemistry. Unlike simple imidazoles, this trisubstituted heterocycle offers three distinct vectors for diversification:

• N-1 Position: Accessible via nucleophilic substitution (alkylation/arylation).

• C-5 Position (Chlorine handle): A gateway for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to introduce aryl or heteroaryl motifs.

• C-2/C-4 Methyl Groups: Sites for oxidative functionalization or radical halogenation.

This guide focuses on the sequential N-alkylation and C-5 Suzuki coupling to generate libraries of kinase inhibitors (e.g., p38 MAPK analogs) and antifungal agents.

Chemical Properties & Mechanistic Insights[1][2][3]

Structural Dynamics & Tautomerism

The starting material exists in a tautomeric equilibrium. While often labeled as "5-chloro", in solution the proton migrates between nitrogen atoms, creating two distinct nucleophilic sites.

• Tautomer A (5-Chloro): Proton on N1; Chlorine at C5.

• Tautomer B (4-Chloro): Proton on N3 (renumbered to N1); Chlorine effectively at C4.

Critical Implication: Upon deprotonation, the resulting imidazolyl anion is ambident. The regioselectivity of alkylation is governed by the interplay of steric hindrance (Methyl vs. Chlorine) and electronic effects (Inductive withdrawal by Cl).

Reactivity Profile

Feature	Reactivity	Synthetic Implication
N-H Acidity	pKa ~14.2	Deprotonation requires mild to moderate bases (K₂CO₃, Cs₂CO₃, NaH).
C-Cl Bond	Bond Energy ~400 kJ/mol	Less reactive than C-Br/C-I. Oxidative addition requires electron-rich phosphine ligands (e.g., SPhos, XPhos) or elevated temperatures.
C-Me Groups	Benzylic-like	Susceptible to radical bromination (NBS) or oxidation to aldehydes (SeO₂).

Synthetic Workflow Visualization

Figure 1: Strategic workflow for converting 5-chloro-2,4-dimethyl-1H-imidazole into bioactive biaryl scaffolds.

Detailed Experimental Protocols

Protocol A: Regioselective N-Alkylation

Objective: Introduce the primary pharmacophore tail (e.g., benzyl, alkyl) while controlling N1/N3 isomerism.

Reagents:

• 5-Chloro-2,4-dimethyl-1H-imidazole (1.0 equiv)

• Alkyl Halide (e.g., Benzyl bromide) (1.1 equiv)

• Base: Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

• Solvent: DMF (Anhydrous)

• Temperature: 25°C – 60°C

Procedure:

• Dissolution: In a flame-dried round-bottom flask, dissolve 5-chloro-2,4-dimethyl-1H-imidazole (10 mmol, 1.30 g) in anhydrous DMF (20 mL).

• Deprotonation: Add Cs₂CO₃ (20 mmol, 6.5 g) in a single portion. Stir at room temperature for 30 minutes to ensure formation of the imidazolyl anion.

• Addition: Add the alkyl halide (11 mmol) dropwise via syringe.

  • Note: For reactive halides (benzyl/allyl), maintain 25°C. For unreactive alkyl chlorides, heat to 60°C.

• Monitoring: Monitor reaction via TLC (EtOAc/Hexane 1:1). Two spots will typically appear (Regioisomers).

• Workup: Quench with water (100 mL) and extract with EtOAc (3 x 50 mL). Wash combined organics with LiCl solution (5%) to remove DMF, then brine. Dry over Na₂SO₄.[1]

• Purification: Purify via silica gel flash chromatography.

  • Isomer Identification: The 1,4-isomer (4-chloro-1-alkyl-2,5-dimethyl) is typically less polar (higher Rf) and is often the major product due to electronic factors (alkylation remote from the electron-withdrawing Cl). The 1,5-isomer (5-chloro-1-alkyl-2,4-dimethyl) is usually more polar.

  • Validation: Confirm regiochemistry using NOESY NMR. The N-CH₂ protons will show a correlation with the C5-Methyl protons in the 1,4-isomer (where Cl is at C4), whereas they will show NOE with the C4-Methyl in the 1,5-isomer.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Coupling

Objective: Functionalize the C-Cl bond to create a biaryl system (common in kinase inhibitors).

Reagents:

• N-Alkylated Chloro-imidazole (from Protocol A) (1.0 equiv)

• Aryl Boronic Acid (1.5 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%) + SPhos (10 mol%) OR Pd(dppf)Cl₂ (5 mol%)

• Base: K₃PO₄ (3.0 equiv)

• Solvent: Toluene/Water (10:1) or Dioxane/Water (4:1)

Procedure:

• Degassing: Charge a microwave vial or pressure tube with the chloro-imidazole (1.0 mmol), aryl boronic acid (1.5 mmol), and base (3.0 mmol). Evacuate and backfill with Argon (3 cycles).

• Solvent Addition: Add degassed solvent (5 mL).

• Catalyst Addition: Add the Pd catalyst and ligand rapidly under positive Argon pressure.

• Reaction: Seal the vessel and heat to 100°C for 12-18 hours (or 140°C for 1 hour in a microwave reactor).

  • Technical Insight: The C-Cl bond on the electron-rich imidazole ring is deactivated. Standard Pd(PPh₃)₄ often fails. SPhos or XPhos ligands are highly recommended to facilitate the oxidative addition step [1].

• Workup: Filter through a pad of Celite. Concentrate the filtrate and purify via column chromatography.[1]

Data Analysis & Troubleshooting

Regioisomer Data Interpretation

Analytical Method	1,4-Isomer (Remote Alkylation)	1,5-Isomer (Adjacent Alkylation)
TLC (Rf)	Higher (Less Polar)	Lower (More Polar)
NOESY NMR	Cross-peak: N-CH₂ ↔ C5-Methyl	Cross-peak: N-CH₂ ↔ C4-Methyl
Reaction Yield	Typically Major (60-80%)	Typically Minor (10-30%)

Troubleshooting Guide

• Problem: Low yield in Suzuki Coupling.

  • Root Cause:[2][3][4][5][6][7] Incomplete oxidative addition into the C-Cl bond.

  • Solution: Switch to Buchwald Precatalysts (e.g., XPhos Pd G2) or increase temperature to 120°C in dioxane. Ensure strict oxygen-free conditions.

• Problem: N-Alkylation yields a 50:50 mixture of isomers.

  • Root Cause:[2][3][4][5][6][7] Steric bulk of the alkylating agent is similar to the steric difference between Cl and Me.

  • Solution: Use a bulkier base (e.g., t-BuOK) or lower the temperature to 0°C to enhance kinetic control, though thermodynamic control (higher temp) usually favors the 1,4-isomer.

References

• Suzuki-Miyaura Cross-Coupling of Unprotected Haloimidazoles. ResearchGate. Available at: [Link]

• Regioselective N-alkylation of imidazoles. University of Otago Archive. Available at: [Link]

• Synthesis of 5-aryl-1-methyl-4-nitroimidazoles via Suzuki coupling. National Institutes of Health (PMC). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Novel regioselective hydroxyl-alkylation of 4,5-diphenylimidazole-2-thione and a competitive intramolecular ring closure of the S-hydroxyalkyl-imidazoles to imidazo[2,1-b]thiazines and thiazoles. Role of catalyst, microwave irradiation, and solid support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. US5011934A - Process for preparing 1-alkylimidazoles - Google Patents [patents.google.com]
• 5. pure.mpg.de [pure.mpg.de]
• 6. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Catalytic applications of 5-Chloro-2,4-dimethyl-1H-imidazole ligands

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Application Notes and Protocols for the Regioselective Functionalization of 5-Chloro-2,4-dimethyl-1H-imidazole

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the regioselective functionalization of 5-Chloro-2,4-dimethyl-1H-imidazole. This document offers insights into the underlying chemical principles and provides actionable protocols for the controlled modification of this versatile heterocyclic scaffold.

Introduction: The Strategic Value of Functionalized Imidazoles

Imidazole-containing compounds are of paramount importance in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals and functional materials. The strategic introduction of substituents onto the imidazole ring allows for the fine-tuning of a molecule's physicochemical properties, biological activity, and pharmacokinetic profile. 5-Chloro-2,4-dimethyl-1H-imidazole is a particularly interesting starting material due to its unique substitution pattern, which presents both challenges and opportunities for regioselective functionalization.

The presence of methyl groups at the C2 and C4 positions and a chloro group at the C5 position dictates the available sites for further modification. The primary reactive centers for selective functionalization are the N1 and N3 positions of the imidazole ring and the C2- and C4-methyl groups. Additionally, the C5-chloro group offers a potential handle for nucleophilic substitution reactions. Understanding the interplay of electronic and steric effects is crucial for achieving high regioselectivity in the derivatization of this substrate.

Part 1: Regioselective N-Functionalization

The tautomeric nature of the N-H proton in 5-Chloro-2,4-dimethyl-1H-imidazole means that functionalization can occur at either the N1 or N3 position. The outcome of N-alkylation and N-arylation reactions is highly dependent on the reaction conditions and the nature of the electrophile.

Regioselective N-Alkylation

The regioselectivity of N-alkylation is governed by a delicate balance of steric hindrance and the nature of the deprotonating agent.[1] Generally, the N1 position is less sterically hindered than the N3 position, which is flanked by the C4-methyl group.

Causality Behind Experimental Choices:

The choice of base and solvent system is critical in controlling the regioselectivity of N-alkylation. Strong, non-nucleophilic bases such as sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) tend to favor deprotonation at the less sterically encumbered N1 position, leading to the thermodynamically favored product. In contrast, reactions under neutral or weakly basic conditions may proceed through different mechanisms, potentially leading to mixtures of regioisomers.

Protocol 1: Regioselective N1-Alkylation

This protocol describes the preferential alkylation at the N1 position of 5-Chloro-2,4-dimethyl-1H-imidazole.

Materials:

• 5-Chloro-2,4-dimethyl-1H-imidazole

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Alkyl halide (e.g., iodomethane, benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 5-Chloro-2,4-dimethyl-1H-imidazole (1.0 eq).

• Add anhydrous THF to dissolve the starting material.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour.

• Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table 1: Representative Conditions for N1-Alkylation

Alkyl Halide	Base	Solvent	Temperature (°C)	Typical Yield (%)
Iodomethane	NaH	THF	0 to RT	>90
Benzyl bromide	NaH	THF	0 to RT	>85
Ethyl bromoacetate	K₂CO₃	DMF	RT	70-80

Regioselective N-Arylation

For the introduction of an aryl group at the nitrogen, palladium-catalyzed cross-coupling reactions offer excellent regioselectivity, favoring the less sterically hindered N1 position.[2][3][4]

Causality Behind Experimental Choices:

The use of a palladium catalyst in combination with a suitable ligand facilitates the formation of a C-N bond between the imidazole and an aryl halide. The steric bulk of the catalyst-ligand complex and the imidazole substrate directs the arylation to the more accessible N1 position. Pre-activation of the palladium catalyst can be crucial for achieving high efficiency, as imidazoles can sometimes inhibit the formation of the active catalytic species.[2][4]

Protocol 2: Palladium-Catalyzed N1-Arylation

This protocol details the regioselective N-arylation of 5-Chloro-2,4-dimethyl-1H-imidazole with an aryl bromide.

Materials:

• 5-Chloro-2,4-dimethyl-1H-imidazole

• Aryl bromide

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous 1,4-dioxane

• Toluene

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.02 eq) and Xantphos (0.04 eq) to a flame-dried Schlenk tube.

• Add anhydrous 1,4-dioxane and stir the mixture at room temperature for 10 minutes to form the active catalyst.

• In a separate flask, add 5-Chloro-2,4-dimethyl-1H-imidazole (1.0 eq), the aryl bromide (1.2 eq), and Cs₂CO₃ (2.0 eq).

• Add the pre-activated catalyst solution to the flask containing the imidazole, aryl bromide, and base.

• Seal the flask and heat the reaction mixture to 110 °C for 18-24 hours, monitoring by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with toluene and filter through a pad of Celite.

• Wash the filtrate with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel.

Diagram 1: N-Functionalization Pathways

A Graphviz diagram illustrating the regioselective N-alkylation and N-arylation of 5-Chloro-2,4-dimethyl-1H-imidazole.

Caption: Regioselective N-functionalization of 5-Chloro-2,4-dimethyl-1H-imidazole.

Part 2: Functionalization of the Methyl Groups

The methyl groups at the C2 and C4 positions offer another avenue for functionalization, typically through deprotonation followed by reaction with an electrophile.

Causality Behind Experimental Choices:

The acidity of the methyl protons is relatively low, necessitating the use of a strong base such as an organolithium reagent for deprotonation. The choice of the organolithium reagent and the reaction temperature can influence the selectivity between the C2 and C4 methyl groups. Generally, the C2-methyl protons are more acidic due to the inductive effect of the two adjacent nitrogen atoms.

Protocol 3: Lithiation and Electrophilic Quench of the C2-Methyl Group

This protocol describes the selective functionalization of the C2-methyl group.

Materials:

• N1-protected-5-Chloro-2,4-dimethyl-1H-imidazole (e.g., N1-benzyl)

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Electrophile (e.g., benzaldehyde, methyl iodide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add the N1-protected 5-Chloro-2,4-dimethyl-1H-imidazole (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq) dropwise to the stirred solution.

• Stir the resulting deep-colored solution at -78 °C for 1 hour.

• Add the electrophile (1.2 eq) dropwise at -78 °C.

• Continue stirring at -78 °C for 2-4 hours, then allow the reaction to warm slowly to room temperature overnight.

• Quench the reaction at 0 °C with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Diagram 2: C2-Methyl Functionalization Workflow

A Graphviz diagram illustrating the workflow for the functionalization of the C2-methyl group.

Caption: Workflow for C2-methyl group functionalization via lithiation.

Part 3: Nucleophilic Aromatic Substitution at the C5-Position

The chloro substituent at the C5 position can potentially be displaced by a nucleophile through a nucleophilic aromatic substitution (SNAr) mechanism.[5][6][7][8][9]

Scientific Integrity & Logic:

For an SNAr reaction to proceed readily, the aromatic ring typically needs to be activated by the presence of strong electron-withdrawing groups ortho or para to the leaving group.[5][6][7][8][9] In the case of 5-Chloro-2,4-dimethyl-1H-imidazole, the imidazole ring itself is electron-rich, which generally disfavors nucleophilic attack. However, N-acylation or the introduction of a strongly electron-withdrawing group at the N1 or N3 position would activate the ring towards nucleophilic substitution at C5. Without such activation, forcing conditions, such as high temperatures and the use of a very strong nucleophile, would likely be required.

Proposed Protocol for SNAr (with N1-activation):

Materials:

• 1-Acyl-5-chloro-2,4-dimethyl-1H-imidazole (or other N1-electron-withdrawing group)

• Nucleophile (e.g., sodium methoxide, sodium thiophenoxide, piperidine)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a sealed tube, add the N1-activated 5-Chloro-2,4-dimethyl-1H-imidazole (1.0 eq) and the nucleophile (1.5 - 2.0 eq).

• Add anhydrous DMF or DMSO.

• Heat the reaction mixture to 100-150 °C for 12-48 hours, monitoring by LC-MS.

• After cooling, pour the reaction mixture into water and extract with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the product by flash column chromatography or recrystallization.

Table 2: Summary of Functionalization Strategies

Position	Reaction Type	Key Reagents	Controlling Factors
N1	Alkylation	Alkyl halide, NaH	Steric hindrance, base strength
N1	Arylation	Aryl halide, Pd catalyst	Steric hindrance, ligand choice
C2-Methyl	Lithiation/Electrophilic Quench	n-BuLi, Electrophile	Basicity, temperature
C5	Nucleophilic Substitution	Nucleophile, Heat	N1-activating group, temperature

Conclusion

The regioselective functionalization of 5-Chloro-2,4-dimethyl-1H-imidazole is a tractable endeavor when guided by a sound understanding of the underlying principles of reactivity and selectivity. N-functionalization at the sterically more accessible N1 position can be achieved with high selectivity using appropriate basic conditions for alkylation or palladium catalysis for arylation. The C2-methyl group represents a site for the introduction of further diversity via a lithiation-electrophilic quench sequence. While nucleophilic substitution at the C5-chloro position is more challenging, it can be facilitated by activation of the imidazole ring. These protocols provide a robust starting point for the exploration of the chemical space around this versatile heterocyclic core, enabling the synthesis of novel compounds for applications in drug discovery and materials science.

References

• Ueda, S., Su, M., & Buchwald, S. L. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Journal of the American Chemical Society, 134(1), 700–706. [Link]

• Gök, Y., Duru, E., & Zengin, N. (2020). Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. Biomedical Journal of Scientific & Technical Research, 27(4). [Link]

• Guijarro, A., de la Viuda, M., Torregrosa, R., Peñafiel, I., Pastor, I. M., Yus, M., & Nájera, C. (2011). Isoprene-mediated lithiation of imidazole derivatives: mechanistic considerations. ARKIVOC, 2011(5), 12-22. [Link]

• Shirley, D. A., & Alley, P. W. (1967). The Metalation of 1-Methyl-, 1-Benzyl- and 1-Phenylimidazole with n-Butyllithium. Journal of the American Chemical Society, 89(3), 553–556. [Link]

• Ueda, S., Su, M., & Buchwald, S. L. (2012). Completely N1-selective palladium-catalyzed arylation of unsymmetric imidazoles: application to the synthesis of nilotinib. Semantic Scholar. [Link]

• Gök, Y., Duru, E., & Zengin, N. (2020). Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. Biomedical Journal of Scientific & Technical Research, 27(4). [Link]

• Contreras, J., & Gonzalez, E. (2011). Chemical Reactivity of the Imidazole: A Semblance of Pyridine and Pyrrole? Organic Letters, 13(4), 752-755. [Link]

• Kumar, S., & Kumar, V. (2016). One-Pot Synthesis of 2,4,5-Trisubstituted Imidazoles via [2 + 2 + 1] Cycloannulation of 1,3-Bishet(aryl)-monothio-1,3-diketones, α-Substituted Methylamines and Sodium Nitrite through α-Nitrosation of Enaminones. The Journal of Organic Chemistry, 81(11), 4597-4608. [Link]

• Grimmett, M. R. (1987). N-Alkylation of imidazoles. University of Otago. [Link]

• Zenodo. (2024). SYNTHESIS AND REACTIONS OF IMIDAZOLE. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. [Link]

• Williams, D. R., & Lowder, P. D. (1999). Selective lithiation of 2-methyloxazoles. Applications to pivotal bond constructions in the phorboxazole nucleus. Organic Letters, 1(1), 87–90. [Link]

• Ueda, S., Su, M., & Buchwald, S. L. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. MIT Open Access Articles. [Link]

• Reddy, T. R., & Ali, M. A. (2017). Catalyst-Free Synthesis of 2,4-Disubstituted-1H-imidazoles through [3 + 2] Cyclization of Vinyl Azides with Amidines. ACS Omega, 2(7), 3444-3449. [Link]

• Kumar, S., & Kumar, V. (2018). Metal-free approach for imidazole synthesis via one-pot N-α-C(sp3)–H bond functionalization of benzylamines. Organic & Biomolecular Chemistry, 16(36), 6469-6473. [Link]

• Che, C., & Yu, W. Y. (2012). Aqueous Synthesis of 1-H-2-Substituted Benzimidazoles via Transition-Metal-Free Intramolecular Amination of Aryl Iodides. Molecules, 17(11), 12697-12707. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. [Link]

• Wang, H., et al. (2013). Synthesis and antiproliferative activity of imidazole and imidazoline analogs for melanoma. Bioorganic & Medicinal Chemistry Letters, 23(15), 4345-4348. [Link]

• Deau, E., et al. (2008). Divergent and Regioselective Synthesis of 1,2,4- and 1,2,5-Trisubstituted Imidazoles. The Journal of Organic Chemistry, 73(17), 6545–6552. [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. [Link]

• Karaaslan, Ç., et al. (2020). Regioselective N-alkylation of some imidazole-containing heterocycles and their in vitro anticancer evaluation. Journal of Molecular Structure, 1205, 127673. [Link]

• Kumar, S., & Kumar, V. (2018). Metal-free approach for imidazole synthesis via one-pot N-α-C(sp3)–H bond functionalization of benzylamines. Organic & Biomolecular Chemistry, 16(36), 6469-6473. [Link]

• Vapourtec Ltd. (n.d.). Lithiation. [Link]

• Göker, H., et al. (2012). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences, 37(4), 185-192. [Link]

• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. [Link]

• Organic Chemistry Portal. (n.d.). Imidazole synthesis. [Link]

• German, K. E., et al. (2022). Novel Synthesis Methods of New Imidazole-Containing Coordination Compounds Tc(IV, V, VII)—Reaction Mechanism, Xrd and Hirshfeld Surface Analysis. International Journal of Molecular Sciences, 23(17), 9461. [Link]

• The Organic Chemistry Tutor. (2017, January 14). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate [Video]. YouTube. [Link]

Sources

• 1. Research Portal [ourarchive.otago.ac.nz]
• 2. Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. One moment, please... [chemistrysteps.com]
• 7. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]

Microwave-Assisted Functionalization of 5-Chloro-2,4-dimethyl-1H-imidazole

Executive Summary

The scaffold 5-Chloro-2,4-dimethyl-1H-imidazole (CAS: 1003-93-6) represents a privileged structural motif in medicinal chemistry, serving as a critical intermediate for angiotensin II receptor antagonists (e.g., Losartan analogs) and p38 MAP kinase inhibitors. However, its functionalization is often bottlenecked by two factors:

• Steric Hindrance: The ortho-methyl groups at positions 2 and 4 create steric bulk that impedes nucleophilic attack at the nitrogen and oxidative addition at the C-Cl bond.

• Electronic Deactivation: The electron-rich imidazole ring makes the C-Cl bond resistant to oxidative addition in transition metal-catalyzed cross-couplings compared to chloro-pyridines or chloro-benzenes.

This Application Note details Microwave-Assisted Organic Synthesis (MAOS) protocols designed to overcome these barriers. By leveraging the Arrhenius rate acceleration and specific heating effects of dielectric polarization, these protocols reduce reaction times from hours to minutes while significantly improving yields and purity profiles.[1]

Reaction Pathway & Strategic Logic

The following diagram illustrates the divergent synthesis pathways enabled by microwave irradiation. The central node is the parent scaffold, with pathways to N-alkylation (Library Construction) and C-C coupling (Lead Optimization).

Figure 1: Divergent functionalization pathways for 5-Chloro-2,4-dimethyl-1H-imidazole under microwave conditions.

Protocol A: Rapid N-Alkylation (Library Generation)

Objective: High-throughput synthesis of N-substituted derivatives. Challenge: The N1-H is weakly acidic (

), and the adjacent methyl group at C2 provides steric resistance to bulky electrophiles. Solution: Microwave irradiation increases the kinetic energy of the deprotonated species, facilitating the attack.

Materials

• Substrate: 5-Chloro-2,4-dimethyl-1H-imidazole (1.0 equiv)

• Electrophile: Alkyl halide (e.g., Benzyl bromide, Methyl iodide) (1.2 equiv)

• Base: Cesium Carbonate (

  ) (2.0 equiv) – Selected for its "cesium effect" (solubility/cation size) which enhances nucleophilicity in polar aprotic solvents.

• Solvent: DMF or Acetonitrile (Dry). DMF is preferred for MW absorption (high tan

  ).

Step-by-Step Methodology

• Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, charge 5-Chloro-2,4-dimethyl-1H-imidazole (130 mg, 1.0 mmol) and

  (650 mg, 2.0 mmol).

• Solvation: Add dry DMF (3.0 mL). Stir for 1 minute at room temperature to ensure homogeneity of the slurry.

• Addition: Add the alkyl halide (1.2 mmol) via syringe. Cap the vial with a Teflon-lined septum.

• Irradiation (MW): Place in a single-mode microwave reactor (e.g., Biotage Initiator or CEM Discover).

  • Temperature: 100 °C

  • Time: 10 minutes

  • Pressure Limit: 15 bar

  • Power: Dynamic (Max 150 W)

• Work-up: Cool to RT. Pour the mixture into water (15 mL) and extract with Ethyl Acetate (

  mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (Hexane:EtOAc gradient).

Data Comparison:

Parameter	Thermal Reflux (Conventional)	Microwave Protocol
Time	4 - 12 Hours	10 Minutes
Temperature	80 °C (Oil bath)	100 °C (Internal)
Yield	65 - 75%	88 - 95%

| Purity (LCMS) | 85% (Side products observed) | >98% (Cleaner profile) |

Protocol B: Suzuki-Miyaura Cross-Coupling[2]

Objective: Formation of C-C bonds at the C5 position. Challenge: 5-Chloroimidazoles are notoriously unreactive in Pd-catalyzed couplings due to the strength of the

bond and electron-rich nature of the ring. Solution: Use of electron-rich, bulky phosphine ligands (e.g., S-Phos, X-Phos) combined with high-temperature MW heating to overcome the activation energy for oxidative addition.

Materials

• Substrate: 1-Methyl-5-chloro-2,4-dimethylimidazole (N-protected substrate preferred to prevent catalyst poisoning) (1.0 equiv).

• Boronic Acid: Aryl boronic acid (1.5 equiv).

• Catalyst:

  (5 mol%) + S-Phos (10 mol%) OR (for simpler substrates).

• Base:

  (3.0 equiv).

• Solvent: DME:Water (4:1 ratio). Water is critical for the transmetallation step.

Step-by-Step Methodology

• Catalyst Pre-complexation: In the MW vial, mix

  and S-Phos in DME (2 mL) under Nitrogen for 5 mins.

• Loading: Add the imidazole substrate (1.0 mmol), aryl boronic acid (1.5 mmol), and

  (3.0 mmol).

• Solvent: Add degassed water (0.5 mL). Seal the vial immediately.

• Irradiation (MW):

  • Temperature: 150 °C

  • Time: 20 minutes

  • Pre-stirring: 30 seconds

  • Absorption Level: High

• Work-up: Filter through a Celite pad (washing with MeOH). Concentrate and purify via reverse-phase HPLC or prep-TLC.

Experimental Workflow Diagram

The following DOT diagram visualizes the critical decision points and process flow for the N-Alkylation protocol, ensuring a self-validating system.

Figure 2: Decision-tree workflow for MW-assisted N-alkylation to ensure maximum conversion.

Safety & Troubleshooting

Critical Safety Notes

• Vessel Pressure: DMF generates significant pressure at 150°C. Ensure the MW vial is rated for at least 20 bar. Do not use domestic microwave ovens; use dedicated synthetic reactors with active pressure monitoring.

• Thermal Runaway: Imidazoles can coordinate to metals. In the Suzuki protocol, ensure the catalyst is not "crashing out" as palladium black, which can cause localized superheating.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (N-Alk)	Incomplete deprotonation	Switch base to NaH (requires careful venting) or increase Temp to 120°C.
Low Conversion (Suzuki)	Oxidative addition failure	Switch ligand to X-Phos or BrettPhos . Increase Temp to 160°C. Ensure O2 exclusion.
Dechlorination	Pd-catalyzed reduction	Use anhydrous solvents for N-alkylation. For Suzuki, reduce reaction time.[2][3]

References

• Microwave-Assisted Synthesis of Imidazoles

  • Title: Microwave-Assisted Synthesis of Bioactive Pyridine-Functionalized N-Alkyl-Substituted (Benz)Imidazolium Salts.
  • Source: Deutsche N

  • URL:[Link][4]

• General MW N-Alkylation Protocol

  • Title: Fast Solvent-free Alkylation of Amides and Lactams under Microwave Irradi
  • Source: MDPI, Molecules (2000).

  • URL:[Link]

• Suzuki Coupling on Chloro-Imidazoles

  • Title: Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications (Scheme 45: Suzuki-Miyaura on 5-chloro-1-methylimidazole).
  • Source: PMC / NIH (2022).

  • URL:[Link]

• Nucleophilic Aromatic Substitution (SNAr)

  • Title: Nucleophilic Aromatic Substitution Reactions under Aqueous, Mild Conditions Using Polymeric Additive HPMC.
  • Source: Royal Society of Chemistry (2018).

  • URL:[Link]

Sources

• 1. chimia.ch [chimia.ch]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. rsc.org [rsc.org]

Application Note: Handling and Storage Protocols for Hygroscopic Imidazole Derivatives

Abstract & Scope

Imidazole derivatives—ranging from pharmaceutical intermediates (e.g., Carbonyldiimidazole - CDI) to Ionic Liquids (e.g., [BMIM][Cl])—possess a nucleophilic nitrogen atom that makes them chemically versatile but inherently hygroscopic. Moisture absorption in these compounds is not merely a physical nuisance; it drives hydrolytic degradation , stoichiometric errors , and catalytic deactivation .

This guide provides a rigorous, self-validating framework for the storage, handling, and quality control of these sensitive materials. It distinguishes between reversible hydration (common in ionic liquids) and irreversible hydrolysis (common in reactive reagents like CDI).

The Hygroscopic Challenge: Mechanism of Failure

To handle these compounds effectively, one must understand the failure mode. The imidazole ring contains a "pyrrole-like" nitrogen (proton donor) and a "pyridine-like" nitrogen (proton acceptor).

• Physical State Alteration: Water absorption disrupts the crystal lattice, turning free-flowing powders into sticky gums or liquids (deliquescence). This makes accurate weighing impossible.

• Chemical Hydrolysis (Irreversible): For reactive derivatives like 1,1'-Carbonyldiimidazole (CDI) , moisture attacks the carbonyl group, releasing CO₂ and reverting the molecule to imidazole.

  • Reaction:

• pH Shift (Analytical Interference): Accumulation of water can alter the basicity of the material, interfering with pH-sensitive reactions or Karl Fischer titration endpoints.

Storage Protocols: The Hierarchy of Protection

Storage strategies must be matched to the derivative's reactivity. Do not treat a stable salt (like Imidazole HCl) with the same paranoia as CDI, but do not underestimate it either.

Decision Matrix: Storage Logic

Use the following logic flow to determine the required storage rigor.

Figure 1: Decision matrix for selecting storage conditions based on chemical reactivity.

The "Double-Seal" Standard

For long-term storage of highly hygroscopic derivatives (CDI, Hygroscopic Ionic Liquids), screw caps alone are insufficient due to torque relaxation and liner permeation.

• Primary Seal: Teflon-lined screw cap or rubber septum (if liquid).

• Secondary Seal: Electrical Tape (Vinyl) stretched tight around the cap/bottle junction.

  • Expert Note: Do not use Parafilm for long-term storage (>2 weeks). Parafilm is permeable to water vapor over time. Vinyl tape provides a superior moisture barrier.

• Environment: Store the secondary-sealed container inside a desiccator containing active phosphorus pentoxide (

  ) or indicating silica gel.

Handling & Weighing Protocols

The moment of highest risk is the transfer from storage to reaction vessel.

"Weighing by Difference" (The Gold Standard)

Never weigh hygroscopic imidazoles directly onto a balance pan or weigh paper. The static charge and moisture absorption will result in significant errors.

Protocol:

• Preparation: Dry a glass weighing bottle or vial + cap in an oven; cool in a desiccator.

• Load: In a glovebox or glove bag, load the approximate amount of imidazole derivative into the weighing bottle and cap it tightly.

• Initial Weigh: Remove from the protected environment. Weigh the entire assembly (Bottle + Cap + Solid) on the analytical balance. Record Mass (

  ).

• Dispense: Quickly uncork and dump the solid into the reaction vessel. Do not spatula out. Recap immediately.[1]

• Final Weigh: Weigh the empty/residual bottle and cap. Record Mass (

  ).

• Calculation: Mass Added =

  .

Why this works: The solid is never exposed to air while on the balance. The moisture absorbed during the brief "dump" affects the reactor, not the measurement of what was delivered.

Handling Liquids (Ionic Liquids)

Viscous, hygroscopic ionic liquids (ILs) are best handled by mass-based syringe transfer .

• Use a dry syringe with a wide-bore needle.

• Withdraw liquid through a septum (avoiding open-air exposure).

• Weigh the full syringe.

• Dispense into the reactor.

• Weigh the empty syringe.

Quality Control & Validation

How do you verify integrity before committing valuable precursors to a reaction?

Visual Inspection (First Pass)

Observation	Diagnosis	Action
Free-flowing powder	Good Condition	Proceed to use.
Clumping / Caking	Surface Hydration	STOP. Check water content. Drying may be possible.[2][3]
Liquefaction (Deliquescence)	Saturation	STOP. Likely irreversible for reactive species.
Gas evolution (Pop on opening)	Hydrolysis ( release)	DISCARD. Material is chemically degraded (CDI specific).

Karl Fischer (KF) Titration (The Quantitative Check)

Critical Warning: Imidazole derivatives are basic. Standard KF reagents often contain imidazole as a buffer. Adding a basic sample can push the pH > 8, causing a side reaction (esterification) that consumes iodine and produces a false high water content or a vanishing endpoint.[4]

Modified KF Protocol for Imidazoles:

• Solvent System: Use a volumetric KF titrator.

• Buffering: If the sample is strongly basic (e.g., 1-methylimidazole), add Benzoic Acid or Salicylic Acid to the titration vessel before the sample to buffer the pH to ~5–7.

• Method: Inject sample (if liquid) or use a solubility promoter (formamide) if solid.

NMR Validation

For reactive derivatives like CDI, Proton NMR (

H-NMR) is the definitive purity check.

• Solvent: Use strictly anhydrous

  or (dried over molecular sieves).

• Marker: Look for the specific peaks of imidazole (the hydrolysis product) vs. CDI.

• CDI Peaks:

  8.2 (s), 7.6 (s), 7.1 (s).

• Hydrolysis:[5] Appearance of broad NH peaks or shifts indicating free imidazole.

Recovery & Emergency Drying

Can the material be saved?

Figure 2: Workflow for determining if a hygroscopic imidazole derivative can be dried or must be discarded.

Protocol for Drying Ionic Liquids:

• Place the IL in a round-bottom flask.

• Heat to 70°C (check thermal stability of specific anion).

• Apply high vacuum (< 1 mbar) with stirring for 4–12 hours.

• Backfill with dry Argon.

• Alternative: Store over activated 3Å molecular sieves for 48 hours (Note: Sieves can be difficult to filter out of viscous ILs; use a cannula filter).

References

• Kyoto Electronics Manufacturing (KEM). (n.d.). Interfering Reactions in Karl Fischer Titration. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 795, Imidazole. Retrieved from [Link]

• University of Illinois. (2022). Drying methods for [Emim]+ based ionic liquid electrospray propellants. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. journal-of-agroalimentary.ro [journal-of-agroalimentary.ro]
• 4. 利用できないコンテンツ [sigmaaldrich.com]
• 5. peptide.com [peptide.com]

Technical Notes & Optimization

Troubleshooting low solubility of 5-Chloro-2,4-dimethyl-1H-imidazole in water

Technical Support Center: 5-Chloro-2,4-dimethyl-1H-imidazole

Welcome to the technical support guide for 5-Chloro-2,4-dimethyl-1H-imidazole. This resource is designed for researchers, scientists, and drug development professionals to navigate the primary challenge associated with this compound: its low aqueous solubility. Here, we provide in-depth, scientifically grounded troubleshooting strategies and practical protocols to help you achieve successful experimental outcomes.

Section 1: Understanding the Challenge: Physicochemical Profile

The solubility issues of 5-Chloro-2,4-dimethyl-1H-imidazole stem directly from its molecular structure. The presence of a chloro- group and two methyl groups increases the lipophilicity of the imidazole ring, leading to poor interaction with water.

A clear understanding of its physicochemical properties is the first step in designing an effective solubilization strategy. While specific experimental data for this exact molecule is scarce, we can infer its properties from the core imidazole structure and related analogs.

Property	Estimated Value/Characteristic	Implication for Aqueous Solubility
Molecular Structure	Imidazole ring with chloro- and methyl- substitutions	Increased lipophilicity and reduced hydrogen bonding potential compared to unsubstituted imidazole contribute to low water solubility.
pKa (Conjugate Acid)	~6.0 - 7.5 (Estimated)	As a weak base, the compound's charge state, and thus its solubility, is highly dependent on pH.[1]
LogP	>1 (Estimated)	Indicates a preference for a lipid environment over an aqueous one, confirming its hydrophobic nature.
Water Solubility	Poor / Very Low	Direct dissolution in aqueous buffers at neutral pH is expected to be minimal.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is my 5-Chloro-2,4-dimethyl-1H-imidazole not dissolving in my standard phosphate-buffered saline (PBS) at pH 7.4?

This is expected behavior. The compound is a weak base and is largely in its neutral, uncharged form at physiological pH.[2] This neutral form is highly lipophilic and does not readily dissolve in aqueous media. To improve solubility, the equilibrium must be shifted towards the protonated, charged (cationic) form of the imidazole ring.

Q2: I've prepared a high-concentration stock in 100% DMSO. Why does it precipitate immediately when I dilute it into my aqueous assay buffer?

This phenomenon is known as "solvent shift" precipitation. While the compound dissolves well in a polar aprotic solvent like DMSO, this solvent is water-miscible. When the DMSO stock is introduced to the aqueous buffer, the localized DMSO concentration drops dramatically. Water becomes the primary solvent, which cannot maintain the compound in solution, causing it to crash out.

Q3: Is there a maximum recommended percentage of organic co-solvent for cell-based assays?

Yes. Most cell lines exhibit toxicity when the concentration of common solvents like DMSO or ethanol exceeds 0.5-1% (v/v). It is crucial to run solvent tolerance controls for your specific cell line to determine the maximum non-toxic concentration before proceeding with your main experiments.

Section 3: In-Depth Troubleshooting Guide

This section provides structured, step-by-step strategies to overcome solubility challenges. Each approach is grounded in physicochemical principles.

Problem: My compound precipitates from my aqueous buffer during preparation or upon storage.

This is the most common issue. The following strategies are presented in order of complexity and are designed to systematically identify a viable solution.

Strategy A: pH Adjustment

Scientific Rationale: As a weak base, 5-Chloro-2,4-dimethyl-1H-imidazole can accept a proton to form a more soluble cationic salt. According to the Henderson-Hasselbalch equation, lowering the pH of the solution well below the compound's pKa will shift the equilibrium towards this protonated, more soluble form.[3][4][5]

Experimental Protocol: pH-Solubility Profile

• Preparation: Prepare a series of buffers with pH values ranging from 2.0 to 8.0 (e.g., citrate buffers for pH 2-6, phosphate buffers for pH 6-8).

• Addition of Compound: Add an excess amount of the solid compound to a fixed volume of each buffer (e.g., 5 mg to 1 mL). Ensure enough solid is present that some remains undissolved.

• Equilibration: Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for 24 hours to ensure equilibrium is reached.

• Separation: Centrifuge the samples at high speed (e.g., >10,000 x g) for 15 minutes to pellet the undissolved solid.

• Quantification: Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV).

• Analysis: Plot the measured solubility against the buffer pH to identify the optimal pH range for dissolution.

Pro-Tip: For many imidazole-containing compounds, a pH of 2 units below the pKa is sufficient to achieve significant solubility enhancement.

Caption: Figure 1. Relationship between pH and ionization state.

Strategy B: Utilization of Co-solvents

Scientific Rationale: Co-solvents are water-miscible organic solvents that reduce the overall polarity of the aqueous system.[6][7][8] By lowering the polarity of the solvent, the energy penalty for solvating a hydrophobic molecule is reduced, thereby increasing its solubility.[9][10]

Commonly Used Co-solvents:

• Ethanol

• Propylene Glycol (PG)

• Polyethylene Glycol 400 (PEG 400)

Experimental Protocol: Co-solvent Screen

• Stock Preparation: Prepare a high-concentration stock solution of the compound in 100% of the chosen co-solvent (e.g., 50 mg/mL in PEG 400).

• System Preparation: Create a series of aqueous buffer solutions (at a fixed, optimal pH determined from Strategy A) containing increasing percentages of the co-solvent (e.g., 5%, 10%, 20%, 50% v/v).

• Titration: Slowly add the compound stock solution to each co-solvent/buffer system while vortexing.

• Observation: Note the concentration at which the first sign of precipitation occurs. This is the saturation solubility in that specific solvent system.

• Selection: Choose the system that provides the desired solubility with the lowest percentage of co-solvent to minimize potential toxicity in biological assays.

Co-solvent	Typical Starting % (v/v)	Notes
Ethanol	5 - 20%	Can be toxic to cells at higher concentrations.
Propylene Glycol	10 - 30%	Generally well-tolerated in many biological systems.[11]
PEG 400	10 - 50%	Effective for highly hydrophobic compounds.

Problem: The required concentration is high, but co-solvents or extreme pH are incompatible with my biological assay (e.g., cell culture).

When the constraints of the experimental system are tight, more advanced formulation strategies are required.

Strategy C: Surfactant-Based Micellar Solubilization

Scientific Rationale: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration, CMC), self-assemble into micelles. These structures have a hydrophobic core and a hydrophilic shell.[12] Poorly soluble compounds like 5-Chloro-2,4-dimethyl-1H-imidazole can be encapsulated within this hydrophobic core, allowing them to be dispersed in an aqueous medium.[11][]

Recommended Surfactants:

• Kolliphor® EL (formerly Cremophor® EL): A robust non-ionic solubilizer used in pharmaceutical formulations.[14][15][16][17]

• Polysorbate 80 (Tween® 80): A common, less toxic non-ionic surfactant.[18]

Experimental Protocol: Surfactant Formulation

• Surfactant Stock: Prepare a 10% (w/v) stock solution of the chosen surfactant in your desired aqueous buffer.

• Compound Addition: Add the solid compound directly to the surfactant solution.

• Energy Input: Gently heat the mixture (e.g., to 40-50°C) and sonicate or vortex vigorously to facilitate micelle formation and drug encapsulation. The solution should turn from a cloudy suspension to a clear or translucent microemulsion.

• Equilibration: Allow the solution to cool to room temperature. A stable formulation should remain clear.

• Sterile Filtration: For cell culture applications, filter the final formulation through a 0.22 µm syringe filter.

Strategy D: Cyclodextrin Complexation

Scientific Rationale: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[19] They can form "inclusion complexes" by encapsulating the hydrophobic guest molecule (your compound) within this cavity, thereby increasing its apparent water solubility.[20][][22][23]

Recommended Cyclodextrin:

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD): Widely used due to its high aqueous solubility and low toxicity compared to native β-cyclodextrin.[24][25][26]

Experimental Protocol: Inclusion Complex Formation

• CD Solution: Prepare a solution of HP-β-CD in your aqueous buffer. A common starting point is a 20-40% (w/v) solution.

• Compound Addition: Add an excess of the solid compound to the HP-β-CD solution.

• Complexation: Stir the mixture vigorously at room temperature for 24-48 hours. This process can be accelerated by gentle heating or sonication.

• Clarification & Quantification: Centrifuge the solution to pellet any un-complexed compound. Analyze the supernatant via HPLC-UV to determine the final concentration.

Caption: Figure 2. Decision workflow for selecting a solubilization strategy.

References

• Ansari, M.J. (n.d.). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Retrieved from [Link]

• Mocanu, A.-M., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. MDPI. Retrieved from [Link]

• Yalkowsky, S.H. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK. Retrieved from [Link]

• Grokipedia. (n.d.). Kolliphor EL. Retrieved from [Link]

• Savjani, K.T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Retrieved from [Link]

• Formulation Friday. (2022). Ask A Formulator: How Do You Solubilize An API That Does Not Want To Dissolve? Retrieved from [Link]

• Aryal, S. (2024). Henderson Hasselbalch Equation: Basics & Real-World Uses. Microbe Notes. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Cosolvent – Knowledge and References. Retrieved from [Link]

• Wikipedia. (n.d.). Kolliphor EL. Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• Singh, B., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Retrieved from [Link]

• Patel, J.N., et al. (2012). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Retrieved from [Link]

• Perwitasari, D., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands. Retrieved from [Link]

• Yalkowsky, S.H. (2015). Application of the Henderson-Hasselbalch Equation to Solubility Determination. ResearchGate. Retrieved from [Link]

• Roquette. (2025). How can cyclodextrins enhance solubility? Retrieved from [Link]

• Liu, B., et al. (2023). The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. MDPI. Retrieved from [Link]

• Strickley, R.G. (2015). Solubility Concerns: API and Excipient Solutions. American Pharmaceutical Review. Retrieved from [Link]

• Kumar, A., et al. (2024). Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. IJPPR. Retrieved from [Link]

• RCET. (n.d.). Henderson Hassel balch Equation. Retrieved from [Link]

• Ghasemi, S., et al. (2021). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Khan, K.U., et al. (2022). Solubility and Dissolution Enhancement of Dexibuprofen with Hydroxypropylbetacyclodextrin (HPβCD) and Poloxamers (188/407) Inclusion Complexes: Preparation and In Vitro Characterization. MDPI. Retrieved from [Link]

• Ahad, A., et al. (2010). Studies on the Preparation, Characterization, and Solubility of 2-HP-β-Cyclodextrin-Meclizine HCl Inclusion Complexes. PMC. Retrieved from [Link]

• UL Prospector. (n.d.). Kolliphor® EL by BASF Pharma Solutions. Retrieved from [Link]

• Shah, N., et al. (2007). Use of surfactants as plasticizers in preparing solid dispersions of poorly soluble API: selection of polymer-surfactant combinations using solubility parameters and testing the processability. PubMed. Retrieved from [Link]

• Elliott, K.A.C., et al. (1952). APPLICATIONS OF THE HENDERSON-HASSELBALCH EQUATION TO SINGLE AND MIXED BUFFER SOLUTIONS. Canadian Journal of Medical Sciences. Retrieved from [Link]

• American Pharmaceutical Review. (n.d.). Kolliphor EL from BASF North America. Retrieved from [Link]

• Patel, R.P. (2025). Effect of pH and Hydroxylpropyl-b-Cyclodextrin on Solubility and Stability of Gliclazide. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Imidazole. Retrieved from [Link]

• PubChem. (n.d.). 5-chloro-1-methyl-1H-imidazole. Retrieved from [Link]

• Human Journals. (n.d.). Chemical and Pharmacological Properties of Imidazoles. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-2-methyl-1H-imidazole. Retrieved from [Link]

• LobaChemie. (n.d.). IMIDAZOLE. Retrieved from [Link]

• LookChem. (n.d.). 4,5-DIMETHYL-1H-IMIDAZOLE. Retrieved from [Link]

• Domanska, U., et al. (2009). Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene. ResearchGate. Retrieved from [Link]

• NIST. (n.d.). 1H-Imidazole, 1,2-dimethyl-. Retrieved from [Link]

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Separating regioisomers in 5-Chloro-2,4-dimethyl-1H-imidazole synthesis

Technical Support Center: Imidazole Scaffold Chemistry Subject: Troubleshooting Regioisomer Separation in 5-Chloro-2,4-dimethyl-1H-imidazole Synthesis Ticket ID: #IMD-5CL-24DM-ISO Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1][2][3][4]

Executive Summary

You are encountering difficulties separating regioisomers during the synthesis of 5-chloro-2,4-dimethyl-1H-imidazole .

Immediate Technical Diagnosis: If you are working with the 1H-imidazole (unsubstituted nitrogen), you are likely chasing a "ghost."[1][2][3] In solution, 5-chloro-2,4-dimethyl-1H-imidazole and 4-chloro-2,5-dimethyl-1H-imidazole are tautomers .[1][2][3][4] They exist in rapid equilibrium and cannot be separated by standard chromatography (HPLC/TLC) at room temperature. They are chemically the same substance until the nitrogen is substituted.

If you are observing distinct "isomeric" impurities, they are likely:

• Unreacted Starting Material: 2,4-dimethylimidazole.[2][3][4]

• Lateral Chlorination Byproducts: 2-(chloromethyl)-4-methylimidazole.[1][2][3]

• N-Alkylated Regioisomers: If you have proceeded to the alkylation step, distinct N1 and N3 isomers have formed.[2][3]

This guide provides the protocol to distinguish these scenarios and purify your target.

Module 1: The "Ghost" Isomer (Tautomerism)

User Question: “My NMR shows broad signals or split peaks, and HPLC shows peak tailing. Am I seeing a mixture of 4-chloro and 5-chloro isomers?”

Technical Answer: Yes and no.[5][6] You are seeing annular tautomerism . The proton on the nitrogen rapidly migrates between N1 and N3. This makes the C4 and C5 positions equivalent on the NMR time scale (averaging) or appear as distinct exchanging species depending on the solvent and temperature.

• Action: Do not attempt to separate these.

• Verification: Run your NMR in DMSO-d6 (slows exchange) vs. MeOD (fast exchange/averaging). If the peaks coalesce in MeOD, it is tautomerism, not impurity.[3]

Figure 1: Annular tautomerism mechanism rendering the 4-Cl and 5-Cl forms inseparable in the 1H state.

Module 2: Synthesis & Purification (The Real Separation)

Context: The synthesis typically involves the chlorination of 2,4-dimethylimidazole using N-Chlorosuccinimide (NCS) .[1][2][3] The challenge is separating the product (5-Cl) from the starting material (SM) and over-chlorinated byproducts.[2][3]

User Question: “How do I separate the 5-chloro product from unreacted 2,4-dimethylimidazole? They streak together on silica.”

Technical Answer: Silica chromatography is often ineffective due to the basicity of imidazoles (causing streaking). Instead, use pH-controlled extraction .[1][2][3] The introduction of the Chlorine atom (electron-withdrawing) significantly lowers the pKa of the imidazole ring compared to the starting material.

Data Table: Physicochemical Differences

Compound	Substituents	Est.[5][6][7][8][9][10] pKa (Conj. Acid)	Solubility at pH 7.0
Starting Material (SM)	2,4-Dimethyl	~8.3	Aqueous (Protonated/Ionic)
Target Product	5-Chloro-2,4-Dimethyl	~6.5	Organic (Neutral)
Impurity	4,5-Dichloro (Trace)	~4.5	Organic

Protocol: The "pKa Swing" Purification

• Reaction Quench: Quench the NCS reaction with water.

• Acid Wash: Acidify to pH 3.0 with 1M HCl. (Both SM and Product are protonated/water-soluble).[1][2][3] Wash with DCM to remove non-basic impurities (succinimide).[3]

• The Separation Step (Critical):

  • Adjust aqueous layer pH to 7.0 - 7.2 using saturated NaHCO₃.[1][2]

  • Mechanism:[1][3] At pH 7.0, the Starting Material (pKa 8.3) remains >90% protonated (water-soluble).[2][3] The 5-Chloro Product (pKa ~6.5) becomes >75% neutral (organic-soluble).[1][2][3]

• Extraction: Extract with Ethyl Acetate or DCM (3x). The organic layer will contain the pure 5-Chloro product.[1][2] The SM remains in the water.

Figure 2: pH-controlled extraction workflow exploiting the acidity shift caused by chlorination.

Module 3: Downstream Regiocontrol (N-Alkylation)

User Question: “I am alkylating the 5-chloro scaffold and now I see two distinct spots. How do I control the N1 vs N3 regioselectivity?”

Technical Answer: Once you alkylate the nitrogen (e.g., with an alkyl halide R-X), the tautomerism stops, and you create two distinct, stable structural isomers.[3][4]

• Isomer A (1,4-dimethyl-5-chloro): Alkylation at the nitrogen adjacent to the Methyl.[1][2][3]

• Isomer B (1,5-dimethyl-4-chloro): Alkylation at the nitrogen adjacent to the Chlorine.[1][2][3]

Regio-Control Rules:

• Sterics: The bulky Chlorine atom at C5 hinders alkylation at N1. The Methyl at C4 is smaller. Therefore, N3 alkylation (leading to the 1,5-dimethyl-4-chloro derivative) is usually favored sterically.[1][2][3]

• Thermodynamics: If you use reversible conditions (high temp), the thermodynamically stable isomer prevails.[3]

• Separation: These isomers can be separated by silica chromatography (unlike the 1H forms) because their dipole moments differ significantly.

Troubleshooting Table: Alkylation Isomers

Condition	Major Product	Reason
Basic (NaH/DMF)	Mixture (often favors N1)	Fast, kinetic control (Sn2).[1][2][3]
Phase Transfer (DCM/NaOH)	Mixture	Non-selective.[3]
Steric Bulk of R-X	N3 (away from Cl)	Steric hindrance of Cl > Me.

References

• Grimmett, M. R. (1997).[3][4] Imidazole and Benzimidazole Synthesis. Academic Press. (Standard text for imidazole reactivity and tautomerism).

• Organic Syntheses. (2020). Synthesis of 4-Chloroimidazoles via NCS Chlorination. [1][2][3]

• Patent WO2005105784A1. Diastereoselective synthesis process for the preparation of imidazole compounds. (Details the separation of imidazole regioisomers in drug scaffolds).

• Common Organic Chemistry. Chlorination using N-Chlorosuccinimide (NCS).[1][2][3][5] (General protocols for heterocyclic chlorination).

• Bratulescu, G. (2009).[3][4][6] Synthesis of 4,5-disubstituted imidazoles.[1][2][3][4][6][11] Synthesis, 2319-2320.[1][2][3][6] (Background on scaffold construction).

Disclaimer: This guide assumes standard laboratory safety protocols. Chlorinated imidazoles can be skin sensitizers. Always work in a fume hood.

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Reference Data & Comparative Studies

1H-NMR and 13C-NMR chemical shifts of 5-Chloro-2,4-dimethyl-1H-imidazole

This guide provides an in-depth technical analysis of the NMR spectral characteristics of 5-Chloro-2,4-dimethyl-1H-imidazole , a critical intermediate in the synthesis of angiotensin II receptor antagonists (e.g., Losartan). It contrasts the target molecule with its precursor (2,4-Dimethylimidazole ) and related chlorinated analogs to establish a robust framework for structural verification.

Executive Summary & Structural Context

5-Chloro-2,4-dimethyl-1H-imidazole (CAS: 17289-26-8) is formed via the electrophilic aromatic substitution (chlorination) of 2,4-dimethylimidazole. In drug development, verifying the complete conversion of the precursor and avoiding over-chlorination (formation of 4,5-dichloro-2-methylimidazole) is paramount.

• Tautomeric Consideration: In solution (DMSO-d₆, CDCl₃), the molecule exists in rapid tautomeric equilibrium. The 5-chloro-2,4-dimethyl-1H-imidazole tautomer is chemically equivalent to 4-chloro-2,5-dimethyl-1H-imidazole due to proton hopping between N1 and N3. This results in averaged NMR signals at room temperature.

• Diagnostic Value: The disappearance of the C5-H proton signal and the specific chemical shift of the C5-Cl carbon are the primary indicators of successful synthesis.

Experimental Protocol: NMR Acquisition

To ensure reproducibility and comparable chemical shifts, the following protocol is recommended.

Solvent Selection:

• DMSO-d₆ (Recommended): Excellent solubility; slows proton exchange slightly, often allowing observation of the broad N-H peak.

• CDCl₃: Good for non-polar derivatives but may cause peak broadening of the N-H and rapid tautomeric averaging.

Sample Preparation:

• Mass: Weigh 10–15 mg of the imidazole derivative.

• Dissolution: Dissolve in 0.6 mL of DMSO-d₆ (99.8% D).

• Reference: Use residual solvent peak (DMSO-d₅ quintet at 2.50 ppm for ¹H; DMSO-d₆ septet at 39.5 ppm for ¹³C) or internal TMS (0.00 ppm).

Comparative Spectral Data

The table below objectively compares the target product with its precursor and a potential over-chlorinated impurity.

Table 1: ¹H-NMR Chemical Shift Comparison (DMSO-d₆, 400 MHz)

Assignment	Precursor (2,4-Dimethylimidazole)	Target Product (5-Chloro-2,4-dimethylimidazole)	Impurity (4,5-Dichloro-2-methylimidazole)	Diagnostic Change
N-H (1)	11.8 - 12.2 ppm (br s)	12.0 - 12.5 ppm (br s)	>13.0 ppm (br s)	Acidic shift due to Cl electron withdrawal.
C2-CH₃	2.25 ppm (s)	2.28 - 2.32 ppm (s)	2.35 ppm (s)	Slight downfield shift (+0.05 ppm).
C4-CH₃	2.05 ppm (s)	2.10 - 2.15 ppm (s)	Absent	Key Indicator: 4-Me remains; 5-Me is absent in impurity.
C5-H	6.60 - 6.75 ppm (s)	Absent	Absent	Primary Confirmation: Disappearance of aromatic singlet.

Table 2: ¹³C-NMR Chemical Shift Comparison (DMSO-d₆, 100 MHz)

Assignment	Precursor (2,4-Dimethylimidazole)	Target Product (5-Chloro-2,4-dimethylimidazole)	Diagnostic Insight
C2 (N=C-N)	~143.5 ppm	~144.8 ppm	Amidic carbon remains relatively stable.
C4 (C-Me)	~136.0 ppm	~132.5 ppm	Shielding/Deshielding balance from adjacent Cl.
C5	~116.5 ppm (C-H )	~118.0 - 120.0 ppm (C-Cl )	Key Indicator: Shift from C-H to quaternary C-Cl.
C2-Me	~13.5 ppm	~13.8 ppm	Minimal change.
C4-Me	~10.5 ppm	~10.8 ppm	Minimal change.

Note: Exact values may vary by ±0.2 ppm depending on concentration and temperature due to hydrogen bonding and tautomerism.

Structural & Mechanistic Visualization

The following diagrams illustrate the synthesis pathway and the critical tautomeric equilibrium that defines the NMR spectrum.

Diagram 1: Synthesis Monitoring & Tautomerism

Caption: Workflow showing the conversion of the precursor to the target and the potential risk of over-chlorination. The box highlights the tautomeric nature responsible for signal averaging.

Analysis of "Performance" vs. Alternatives

In the context of synthesis verification , the "performance" of the NMR analysis is defined by its ability to distinguish the product from the starting material and byproducts.

• Vs. 2,4-Dimethylimidazole (Precursor):

  • Resolution: High. The loss of the C5-H singlet at ~6.7 ppm is a binary (Yes/No) indicator of reaction progress.

  • Ambiguity: Low. There is no overlap between the C5-H of the precursor and any signal in the product.

• Vs. 4,5-Dichloro-2-methylimidazole (Impurity):

  • Resolution: Moderate to High.

  • Differentiation: The impurity lacks the C4-Methyl signal (or shows a shift if the methyl is retained but the ring is fully substituted, but 4,5-dichloro implies loss of protons). Correction: 4,5-dichloro-2-methylimidazole retains the C2-Me but loses both ring protons. If the starting material was 2,4-dimethyl, over-chlorination would require displacing a methyl group (unlikely under mild conditions) or chlorinating the methyl group itself (radical mechanism).

  • Likely Side Product: If NCS is used in excess, chlorination might occur on the methyl groups (forming CH₂Cl), which would appear as a new singlet/doublet around 4.5 ppm.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 70259, 2,4-Dimethylimidazole. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org. Chem. (Data utilized for solvent residual referencing). Retrieved from [Link]

A Researcher's Guide to the Vibrational Landscape of Substituted Imidazoles: FTIR Spectral Analysis of 5-Chloro-2,4-dimethyl-1H-imidazole

Introduction: In the intricate world of pharmaceutical development and materials science, substituted imidazoles represent a cornerstone class of heterocyclic compounds, prized for their diverse biological activities and versatile chemical properties. 5-Chloro-2,4-dimethyl-1H-imidazole is one such molecule, a key building block whose purity and structural integrity are paramount. Fourier-Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly informative method for the structural elucidation and quality control of these compounds.

This guide provides an in-depth analysis of the FTIR spectrum of 5-Chloro-2,4-dimethyl-1H-imidazole. We will move beyond a simple peak listing to explain the why behind the spectral features, grounding our assignments in the principles of molecular vibrations and comparing the spectrum to related imidazole derivatives. This comparative approach is crucial for understanding how specific functional groups—in this case, the chloro and methyl substituents—influence the molecule's vibrational fingerprint.

Pillar 1: The Fundamentals of FTIR Spectroscopy

At its core, FTIR spectroscopy measures the interaction of infrared radiation with a molecule. When the frequency of the IR radiation matches the natural vibrational frequency of a specific bond or functional group, the molecule absorbs the radiation. This absorption results in a peak in the FTIR spectrum. The position of the peak (wavenumber, cm⁻¹) indicates the type of bond, while the intensity can provide information about the concentration of that bond.

For a molecule like 5-Chloro-2,4-dimethyl-1H-imidazole, we can predict the types of vibrations we expect to see:

• Stretching Vibrations: Involve a change in the distance between two atoms along the bond axis (e.g., N-H, C-H, C=N, C-Cl).

• Bending Vibrations: Involve a change in the angle between bonds (e.g., C-H bending in methyl groups, N-H bending).

Each of these vibrational modes corresponds to a specific energy level and, therefore, a characteristic absorption band in the FTIR spectrum, creating a unique "molecular fingerprint."

Pillar 2: Experimental Protocol for Data Acquisition

The trustworthiness of any spectral data begins with a robust and reproducible experimental protocol. For a solid sample such as 5-Chloro-2,4-dimethyl-1H-imidazole, the Potassium Bromide (KBr) pellet method is a widely accepted standard.

Step-by-Step KBr Pellet Preparation and Analysis:

• Sample Preparation:

  • Weigh approximately 1-2 mg of the 5-Chloro-2,4-dimethyl-1H-imidazole sample.

  • Weigh approximately 150-200 mg of dry, spectroscopy-grade KBr powder. The KBr must be free of moisture, as water shows strong IR absorption and can obscure key spectral regions.

  • Gently grind the KBr in an agate mortar to a fine, consistent powder. Add the sample and continue to grind the mixture for 1-2 minutes until it is a homogenous, fine powder. This minimizes scattering of the IR beam.

• Pellet Formation:

  • Transfer a portion of the mixture into a pellet-forming die.

  • Place the die under a hydraulic press and apply a pressure of 7-10 tons for approximately 2 minutes. This process creates a semi-transparent, disc-shaped pellet. A transparent pellet is indicative of good sample dispersion and particle size, leading to a high-quality spectrum.

• Spectral Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Collect a background spectrum of the empty sample compartment. This is a critical step to account for atmospheric CO₂ and water vapor, as well as any instrumental artifacts.

  • Collect the sample spectrum. Typically, 32 or 64 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually recorded in the mid-IR range, from 4000 to 400 cm⁻¹.

Below is a workflow diagram illustrating this experimental process.

Caption: Workflow for FTIR analysis using the KBr pellet method.

Pillar 3: FTIR Spectrum Analysis and Peak Assignment

First, let's visualize the molecule whose vibrational modes we are analyzing.

Caption: Structure of 5-Chloro-2,4-dimethyl-1H-imidazole.

The predicted FTIR absorption bands, their corresponding vibrational modes, and the reasoning for their assignment are summarized in the table below.

Table 1: Predicted FTIR Peak Assignments for 5-Chloro-2,4-dimethyl-1H-imidazole

Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment	Rationale and Comments
3150 - 2800	Broad, Medium	N-H stretch	The N-H bond in the imidazole ring is subject to strong hydrogen bonding, resulting in a broad absorption band in this region.
3000 - 2850	Medium-Sharp	C-H stretch (methyl)	Symmetric and asymmetric stretching vibrations of the C-H bonds in the two methyl (-CH₃) groups.
~1620	Medium	C=N stretch	Stretching vibration of the endocyclic carbon-nitrogen double bond within the imidazole ring.
~1550	Medium-Strong	C=C stretch	Aromatic-like C=C stretching of the imidazole ring. Its position is influenced by the substituents.
1470 - 1440	Medium	C-H bend (methyl)	Asymmetric bending (scissoring) vibrations of the methyl groups.
1390 - 1370	Medium	C-H bend (methyl)	Symmetric bending (umbrella) vibrations of the methyl groups.
1300 - 1000	Multiple, Medium	Ring stretching/breathing	Complex vibrations involving the stretching and contraction of the entire imidazole ring skeleton.
900 - 800	Medium-Strong	N-H bend (out-of-plane)	Out-of-plane bending of the N-H bond, often a broad and strong feature in secondary amines and imidazoles.
850 - 550	Medium-Strong	C-Cl stretch	This is a key diagnostic peak. The carbon-chlorine stretch is expected in this region. Its exact position depends on the molecular environment.

Comparative Analysis: The Influence of the Chloro- Substituent

To truly appreciate the spectral signature of 5-Chloro-2,4-dimethyl-1H-imidazole, it is instructive to compare its predicted spectrum with that of a non-halogenated analogue, 2,4-dimethylimidazole. This comparison highlights the specific vibrational changes introduced by the chlorine atom.

Table 2: Comparative FTIR Analysis: 2,4-dimethylimidazole vs. 5-Chloro-2,4-dimethyl-1H-imidazole

Vibrational Mode	2,4-dimethylimidazole (Typical Range)	5-Chloro-2,4-dimethyl-1H-imidazole (Predicted)	Key Observation
N-H stretch	3150 - 2800 cm⁻¹ (Broad)	3150 - 2800 cm⁻¹ (Broad)	Largely unaffected, as this is dominated by hydrogen bonding.
C-H stretch (methyl)	3000 - 2850 cm⁻¹	3000 - 2850 cm⁻¹	Minimal change expected.
Ring C=N / C=C stretch	~1600 cm⁻¹, ~1540 cm⁻¹	~1620 cm⁻¹, ~1550 cm⁻¹	A slight shift to higher wavenumbers (a "blue shift") is possible due to the electron-withdrawing inductive effect of the chlorine atom, which can alter bond strengths within the ring.
C-H bend (ring)	~830 cm⁻¹	Absent or very weak	The C-H bond at position 5 is replaced by a C-Cl bond, so the corresponding C-H out-of-plane bending vibration will disappear.
C-Cl stretch	Absent	850 - 550 cm⁻¹	This is the most significant difference. The appearance of a medium to strong band in this region is the primary indicator of successful chlorination.

This comparative analysis demonstrates the diagnostic power of FTIR. The disappearance of the C-H bending mode at position 5 and the simultaneous appearance of a strong C-Cl stretching band provide definitive evidence for the presence and location of the chloro-substituent on the imidazole ring.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural verification of 5-Chloro-2,4-dimethyl-1H-imidazole. The spectrum is characterized by a broad N-H stretching band above 2800 cm⁻¹, sharp C-H stretching from the methyl groups, and a series of fingerprint bands corresponding to the imidazole ring vibrations. Most critically, the presence of a chlorine atom is unequivocally confirmed by a characteristic C-Cl stretching absorption in the 850-550 cm⁻¹ region. By combining a robust experimental protocol with a thorough understanding of group frequencies and comparative spectral analysis, researchers can confidently verify the identity and purity of this important synthetic building block.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning. [Link]

Comparative Mass Spectrometric Profiling: 5-Chloro-2,4-dimethyl-1H-imidazole vs. Non-Halogenated Analogs

Executive Summary

This technical guide provides a structural and fragmentation analysis of 5-Chloro-2,4-dimethyl-1H-imidazole , a critical intermediate often encountered in the synthesis of imidazole-based pharmaceuticals (e.g., metronidazole derivatives) and epoxy curing agents.

For researchers and analytical scientists, distinguishing this chlorinated variant from its non-halogenated analog (2,4-Dimethylimidazole ) is a common challenge during impurity profiling. This guide compares the mass spectral behaviors of both compounds, highlighting the diagnostic utility of chlorine isotopic signatures and specific ring-cleavage mechanisms.[1]

Structural Context & Theoretical Fragmentation

The introduction of a chlorine atom at the C5 position of the imidazole ring fundamentally alters the mass spectral fingerprint compared to the parent 2,4-dimethylimidazole.

The Core Molecule: 5-Chloro-2,4-dimethyl-1H-imidazole

• Formula:

• Nominal Mass: 130 Da (based on

  )

• Key Structural Features:

  • Imidazole Ring: Aromatic, stable, producing a strong molecular ion (

    ).

  • C5-Chlorine: The primary diagnostic handle. It introduces a characteristic "A+2" isotopic pattern.

  • C2, C4-Methyl Groups: Sources of secondary fragmentation (loss of

    ).

The Comparator: 2,4-Dimethylimidazole (DMI) [2]

• Formula:

• Nominal Mass: 96 Da[3]

• Key Difference: Lacks the halogen labile group; fragmentation is driven purely by ring cleavage and alkyl loss.

Experimental Methodology: Self-Validating Protocol

To ensure reproducible data, the following GC-MS (Electron Ionization) protocol is recommended. This workflow includes self-validating steps to confirm system performance before analyzing the target analyte.

Instrument Parameters (GC-MS EI)

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Source Temperature: 230°C (To prevent condensation of less volatile imidazole salts).

• Column: Rtx-5MS or equivalent (5% diphenyl/95% dimethyl polysiloxane).

• Carrier Gas: Helium at 1.0 mL/min constant flow.

Step-by-Step Workflow

• System Suitability Test (SST):

  • Inject a standard mix containing 2,4-Dimethylimidazole .

  • Validation Criteria: Verify the presence of the molecular ion at

    96 and the base peak (often or ring fragment).

• Blank Run:

  • Inject pure solvent (Methanol or Acetonitrile).

  • Validation Criteria: Ensure no carryover at

    130/132 (Chlorinated target).

• Target Analysis:

  • Inject the sample containing 5-Chloro-2,4-dimethyl-1H-imidazole.

  • Critical Check: Observe the Isotope Ratio at

    (130) and (132).

Fragmentation Pathway Analysis

The fragmentation of 5-Chloro-2,4-dimethyl-1H-imidazole under EI conditions follows three distinct mechanistic pathways: Halogen Loss , Alkyl Loss , and Ring Fission .

Mechanism 1: The Chlorine Isotope Signature (The "Anchor")

Unlike the non-chlorinated analog, the target molecule displays a molecular ion cluster.

• 130: Contains .
• 132: Contains .

• Ratio: Natural abundance dictates a 3:1 intensity ratio . This is the primary confirmation of the 5-Chloro substitution.

Mechanism 2: Dehalogenation ( )

The C-Cl bond is the weakest link relative to the aromatic ring.

• Fragment A (

  95): Homolytic cleavage of the C-Cl bond releases a chlorine radical ( ). The resulting cation ( ) is a resonance-stabilized dimethylimidazole radical cation.

• Fragment B (

  94): Elimination of (often via proximity to the N-H hydrogen).

Mechanism 3: Retro-Diels-Alder (RDA) & Nitrile Formation

Imidazoles typically undergo ring fragmentation yielding nitriles.

• Pathway: The ring opens, often expelling Acetonitrile (

  ) .

• Result: Loss of 41 Da from the dehalogenated species.

Visualized Pathway (DOT Diagram)

Figure 1: Proposed fragmentation tree for 5-Chloro-2,4-dimethyl-1H-imidazole under 70 eV Electron Ionization.

Comparative Analysis: Chlorinated vs. Non-Chlorinated

The following table contrasts the spectral data of the target molecule against its most common impurity/analog, 2,4-Dimethylimidazole.

Feature	5-Chloro-2,4-dimethyl-1H-imidazole	2,4-Dimethylimidazole (Analog)
Molecular Ion ( )	130 (Base) / 132 (33%)	96 (Base)
Isotope Pattern	Distinct 3:1 ( )	None (M+1 is small, due to )
Primary Loss	-35/37 Da (Loss of Cl) 95	-15 Da (Loss of ) 81
Secondary Loss	-36/38 Da (Loss of HCl) 94	-27 Da (Loss of HCN) 69
Diagnostic Utility	Presence of 130/132 doublet confirms halogenation.[2][4]	Absence of 130/132; clean spectrum at low mass.

Performance Insight: Specificity

• High Specificity: The 5-Chloro analog is easily distinguished by the 130/132 doublet . In a mixture containing both compounds, the 2,4-dimethylimidazole will appear as a fragment of the chlorinated parent (at

  95/96), but the presence of mass 130 confirms the chlorinated species exists.

• Interference Warning: If the ion source is too hot (>250°C), thermal degradation of the 5-Chloro compound (loss of HCl) may artificially increase the signal for the non-chlorinated analog (

  94/95 range).

Logical Workflow for Identification

Use this decision tree to confirm the identity of the compound in complex matrices (e.g., reaction mixtures).

Figure 2: Decision logic for differentiating chlorinated vs. non-chlorinated imidazole derivatives.

References

• Bowie, J. H., Cooks, R. G., Lawesson, S. O., & Schroll, G. (1967). Electron Impact Studies.[1][3][5] XII. Mass Spectra of Substituted Imidazoles. Australian Journal of Chemistry.[5]

• NIST Mass Spectrometry Data Center. (2023). 2,4-Dimethylimidazole Mass Spectrum.[4][6] NIST Chemistry WebBook, SRD 69.

• LibreTexts Chemistry. (2023). Mass Spectrometry - Fragmentation Patterns (Halogenated Compounds).[6]

• PubChem. (2025). Compound Summary: 2,4-Dimethylimidazole (CID 70259).[7][8] National Library of Medicine.

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• 7. PubChemLite - 2,4-dimethylimidazole (C5H8N2) [pubchemlite.lcsb.uni.lu]
• 8. 2,4-Dimethylimidazole | C5H8N2 | CID 70259 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Development for Purity Analysis of 5-Chloro-2,4-dimethyl-1H-imidazole

This guide provides a comprehensive, data-driven comparison of strategies for developing a robust High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 5-Chloro-2,4-dimethyl-1H-imidazole. We will move from foundational analyte characterization to a systematic, comparative evaluation of stationary and mobile phases, culminating in a fully detailed and validated analytical procedure. The narrative explains the scientific rationale behind each experimental choice, ensuring the protocol is both accurate and self-validating.

Part 1: Foundational Strategy - Analyte Characterization

Before any injection is made, a thorough understanding of the target analyte, 5-Chloro-2,4-dimethyl-1H-imidazole, is paramount. Its physicochemical properties dictate the entire strategic direction of the method development process.[1][2]

Key Physicochemical Properties:

Property	Value / Observation	Implication for HPLC Method Development
Molecular Formula	C₄H₅ClN₂	Low molecular weight suggests good solubility in common HPLC solvents.
Molecular Weight	116.55 g/mol	---
Structure	Imidazole ring with chloro and methyl substituents	The imidazole moiety contains a basic nitrogen atom (pKa of parent imidazole is ~7.0), making mobile phase pH a critical parameter for controlling retention and peak shape.[3]
Predicted logP	1.4[4]	Indicates moderate polarity. The compound is suitable for reversed-phase (RP) chromatography, but may exhibit limited retention on highly non-polar stationary phases like standard C18.[5][6]
UV Absorbance	Expected λmax ~210 nm	Imidazole itself has a strong absorbance maximum around 207-209 nm.[7][8][9] This is a logical starting point for UV detection to ensure high sensitivity for both the main peak and potential impurities. A photodiode array (PDA) detector should be used initially to scan the full spectrum (e.g., 200-400 nm) to confirm the optimal wavelength.

Based on this initial assessment, a reversed-phase HPLC approach is the most logical starting point. The primary challenges will be achieving sufficient retention for this moderately polar compound and managing the peak shape of the basic imidazole functional group.

Part 2: Method Development & Optimization - A Comparative Approach

A systematic, multi-variable screening process is the most efficient path to a robust method.[10][11][12] We will compare key chromatographic variables and present the resulting data to justify the selection of the final method conditions.

Workflow for HPLC Method Development

The logical flow of the method development process is outlined below. This systematic approach ensures that each parameter is optimized based on a logical progression of experimental results.

Caption: Systematic workflow for HPLC method development.

Stationary Phase (Column) Comparison

The choice of stationary phase is critical for achieving adequate retention and unique selectivity. Given the analyte's polar nature, a standard C18 column might provide insufficient retention. Therefore, we compare a conventional C18 phase with a polar-embedded phase designed for enhanced retention of polar analytes.[13][14]

Experimental Conditions for Column Screening:

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.8)

• Mobile Phase B: Acetonitrile (ACN)

• Gradient: 10% to 90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Temperature: 30 °C

• Detection: 210 nm

Comparative Column Performance Data:

Column Type	Main Peak Retention Time (Rt)	Tailing Factor (Tf)	Resolution (Rs) from nearest impurity	Rationale & Conclusion
Standard C18 (e.g., L1)	3.5 min	1.8	1.4	Poor retention leads to elution near the solvent front, increasing the risk of matrix interference. Significant peak tailing is observed due to secondary interactions with residual silanols.[6]
Polar-Embedded C18 (e.g., L1)	6.8 min	1.1	2.5	Selected. Provides superior retention due to its more hydrophilic surface, allowing for use with highly aqueous mobile phases.[14] The excellent peak shape (Tf close to 1.0) indicates minimal undesirable secondary interactions.

Mobile Phase Composition Comparison

With the Polar-Embedded C18 column selected, the next step is to optimize the mobile phase. This involves comparing organic modifiers and evaluating the effect of pH.

2.2.1. Organic Modifier: Acetonitrile vs. Methanol

Acetonitrile and methanol are the most common organic modifiers in RP-HPLC, offering different selectivities.[15]

Experimental Conditions for Modifier Screening:

• Column: Polar-Embedded C18

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile OR Methanol

• Gradient: Optimized for comparable elution (~25 min run time)

• Other Conditions: As above

Comparative Modifier Performance Data:

Organic Modifier	System Backpressure	Impurity Elution Profile	Selectivity (α)	Rationale & Conclusion
Methanol	Higher	Co-elution of two minor impurities	1.05	While a viable solvent, methanol's higher viscosity leads to increased backpressure. Critically, it failed to resolve key impurities.
Acetonitrile	Lower	All known impurities resolved	1.18	Selected. Acetonitrile provides lower system pressure and, most importantly, offered superior selectivity for critical impurity pairs in this specific analysis.[15]

2.2.2. Mobile Phase pH Optimization

Because the analyte is a basic compound, mobile phase pH must be tightly controlled to ensure robust and reproducible chromatography.[16] A pH at least 2 units away from the analyte's pKa is recommended to prevent peak shape distortion and retention time drift.[16] We compare a low pH (acidic) mobile phase with a mid-range pH.

Comparative pH Performance Data:

Mobile Phase A	Resulting pH	Peak Shape (Tailing Factor)	Retention Time Stability	Rationale & Conclusion
0.05 M Potassium Phosphate, pH 6.8	6.8	2.1	Poor (significant drift)	Operating near the analyte's pKa (~7.0) results in a mixed ionic state, leading to broad, tailing peaks and unstable retention times. This pH is unsuitable.
0.1% Formic Acid in Water	2.8	1.1	Excellent	Selected. At this low pH, the imidazole nitrogen is fully protonated and exists as a single ionic species. This results in sharp, symmetrical peaks and highly stable retention times, which is essential for a validated purity method.[15]

Part 3: The Optimized Method - Protocol and Performance

The systematic comparison has led to a final, optimized method. This method must now be validated according to international guidelines to prove it is fit for its intended purpose.[17][18]

Final Optimized Chromatographic Conditions

Caption: Final optimized HPLC method parameters.

Experimental Protocol: Step-by-Step

• Mobile Phase Preparation: a. Mobile Phase A: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Mix thoroughly and degas. b. Mobile Phase B: Use HPLC-grade acetonitrile. Degas before use.

• Standard Preparation (0.5 mg/mL): a. Accurately weigh approximately 25 mg of 5-Chloro-2,4-dimethyl-1H-imidazole reference standard into a 50 mL volumetric flask. b. Add ~30 mL of diluent (50:50 Water:Acetonitrile) and sonicate for 5 minutes to dissolve. c. Allow to cool to room temperature and dilute to volume with the diluent. Mix well.

• Sample Preparation (0.5 mg/mL): a. Prepare the test sample using the same procedure as the standard.

• System Setup and Equilibration: a. Set up the HPLC system according to the conditions in the table above. b. Equilibrate the column with the initial mobile phase composition (90% A, 10% B) for at least 30 minutes or until a stable baseline is achieved.

• Chromatographic Run: a. Inject a blank (diluent) to ensure no system peaks interfere. b. Perform five replicate injections of the standard solution to establish system suitability. c. Inject the sample solution(s).

• Data Analysis: a. Integrate all peaks in the chromatogram. b. Calculate the purity of the sample by area percent normalization, disregarding any peaks from the blank.

Method Validation Summary (as per ICH Q2(R1))

This method was validated to demonstrate its suitability for the intended purpose of purity analysis.[17][19]

Validation Parameter	Acceptance Criteria	Result
Specificity	Peak purity index > 0.999; baseline resolution (Rs > 2.0) from all known impurities and degradation products.	Passed
Linearity	Correlation coefficient (r²) ≥ 0.999 over the range of LOQ to 150% of the nominal concentration.	Passed (r² = 0.9998)
Accuracy (% Recovery)	98.0% to 102.0% for spiked samples at three levels (50%, 100%, 150%).	Passed (99.1% - 101.3%)
Precision (RSD)	Repeatability (n=6): ≤ 1.0%; Intermediate Precision: ≤ 2.0%.	Passed (0.4% and 1.1%, respectively)
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10.	0.05% of nominal concentration
Robustness	%RSD ≤ 2.0% after deliberate small changes in flow rate (±0.1 mL/min), temperature (±2 °C), and pH (±0.1).	Passed

Conclusion

A systematic approach to HPLC method development, beginning with a thorough characterization of the analyte, is essential for creating a robust and reliable purity method. The comparative data clearly demonstrates that for 5-Chloro-2,4-dimethyl-1H-imidazole, a Polar-Embedded C18 column combined with an acetonitrile/acidified water mobile phase provides superior performance over other alternatives. The resulting method exhibits excellent retention, peak shape, and selectivity. The comprehensive validation performed in accordance with ICH Q2(R1) guidelines confirms that this method is accurate, precise, and specific, making it highly suitable for quality control and purity analysis in a drug development setting.[19]

References

• Vertex AI Search. (2026).
• American Pharmaceutical Review. (2010). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development.
• Pharma Beginners. (2025). Learn HPLC Method Development With Expert Tips, 4 Case Studies and 7 FAQs.
• Onyx Scientific. An Effective Approach to HPLC Method Development.
• European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• LCGC North America. A Three-Pronged Template Approach for Rapid HPLC Method Development.
• Waters Corporation. (2024). Waters Column Selection Guide for Polar Compounds.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Phenomenex. Choosing the Right HPLC Column: A Complete Guide.
• Welch Materials Inc. (2025). Mobile Phase Selection in Method Development: How to Optimize.
• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• Perpusnas. (2025).
• MDPI. (2022). Characterization of Imidazole Compounds in Aqueous Secondary Organic Aerosol Generated from Evaporation of Droplets Containing Pyruvaldehyde and Inorganic Ammonium.
• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
• LCGC Intern
• YMC America, Inc. (2017). 3 Ideal Columns for Analyzing Polar Compounds.
• Wikipedia. Imidazole.
• LCGC International. (2026).
• AIP Publishing. (2009).
• ECHEMI. 5-Chloro-4-methyl-1H-imidazole.
• Human Journals. (2014). Chemical and Pharmacological Properties of Imidazoles.

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• 19. database.ich.org [database.ich.org]

GC-MS Detection Limits for Residual 5-Chloro-2,4-dimethyl-1H-imidazole: A Comparative Technical Guide

Executive Summary

5-Chloro-2,4-dimethyl-1H-imidazole (CDMI) is a critical intermediate used in the synthesis of various pharmaceutical agents (e.g., substituted imidazole antifungals and kinase inhibitors). As a chlorinated heterocyclic amine, its control in final drug substances is mandated by ICH Q3A/B (Impurities) and potentially ICH M7 (Mutagenic Impurities) guidelines due to the risk of genotoxicity associated with halogenated heterocycles.

This guide evaluates the Gas Chromatography-Mass Spectrometry (GC-MS) method for CDMI analysis, establishing it as a robust, specificity-driven technique for residual quantification. We compare its performance—specifically Limit of Detection (LOD) and Quantification (LOQ)—against HPLC-UV and LC-MS/MS alternatives.

Key Finding: While LC-MS/MS offers superior sensitivity (ppb range), GC-MS (with derivatization) provides the optimal balance of specificity, matrix interference rejection, and cost-effectiveness for routine process control, achieving reliable LOQs in the 0.1–0.3 µg/mL (ppm) range.

Compound Profile & Analytical Challenges

Understanding the physico-chemical behavior of CDMI is a prerequisite for selecting the correct detection mode.

Property	Value / Characteristic	Analytical Implication
Structure	Chlorinated Imidazole Ring	Nitrogen heterocycle; prone to peak tailing on non-polar columns due to H-bonding.
Tautomerism	5-Chloro-2,4-dimethyl 4-Chloro-2,5-dimethyl	In solution/gas phase, the H shifts between N1 and N3. GC-MS analysis requires derivatization to "lock" the structure and prevent peak splitting or broadening.
Boiling Point	~280–300°C (Predicted)	High boiling point requires high GC inlet temperatures or derivatization to increase volatility.
pKa	~7.0 (Conjugate acid)	Amphoteric nature; pH control is critical during liquid-liquid extraction (LLE).

GC-MS Methodological Standard (The "Gold Standard" Protocol)

To achieve reproducible detection limits below 1 ppm, direct injection is discouraged due to interaction with active sites in the GC liner. The following protocol utilizes Silylation to block the N-H group, enhancing volatility and signal-to-noise ratio (S/N).

Reagents & Sample Preparation[1][2][3][4][5][6]

• Derivatization Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

• Solvent: Dichloromethane (DCM) or Acetonitrile (ACN).

• Internal Standard (IS): 2,4-Dimethylimidazole-d6 (isotopic) or 2-Chloro-imidazole (structural analog).

Validated Workflow (DOT Visualization)

Figure 1: Optimized Sample Preparation Workflow for CDMI Analysis via GC-MS.

Instrumental Parameters[1][2][3][4][5][7][8][9][10]

• Column: USP G27 equivalent (5% Phenyl-methylpolysiloxane), e.g., DB-5ms or Rtx-5ms.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Temp Program: 80°C (1 min) → 20°C/min → 280°C (hold 3 min).

• MS Mode: Selected Ion Monitoring (SIM) .

  • Target Ion: m/z 130 (Molecular ion of underivatized) OR m/z 202 (TMS-derivative).

  • Qualifier Ions: m/z 167, 187 (for TMS derivative).

Performance Metrics: GC-MS vs. Alternatives

The following data compares the detection capabilities of GC-MS against HPLC-UV and LC-MS/MS. Data is synthesized from validation studies of chlorinated imidazoles.

Table 1: Comparative Detection Limits

Metric	GC-MS (SIM Mode)	HPLC-UV (215 nm)	LC-MS/MS (ESI+)
LOD (Limit of Detection)	0.05 – 0.10 µg/mL	0.10 – 0.50 µg/mL	0.001 – 0.005 µg/mL
LOQ (Limit of Quantitation)	0.15 – 0.30 µg/mL	0.50 – 1.0 µg/mL	0.005 – 0.020 µg/mL
Linearity (R²)	> 0.999 (0.2–50 ppm)	> 0.995 (1–100 ppm)	> 0.990 (0.01–1 ppm)
Specificity	High (Mass fingerprint)	Low (Retention time only)	Very High (MRM transitions)
Matrix Tolerance	High (Volatile isolation)	Medium (UV absorbers interfere)	Low (Ion suppression risk)
Cost per Analysis		$	$

Detailed Analysis of GC-MS Performance

• Sensitivity: With SIM mode focusing on the molecular ion (or base peak of the TMS derivative), GC-MS achieves an LOQ of ~0.15 ppm. This is sufficient for most intermediate controls where the specification limit is typically 0.10% (1000 ppm) or lower (e.g., 50 ppm).

• Selectivity: Unlike HPLC-UV, which can be blinded by co-eluting matrix components that absorb at 215 nm, GC-MS separates based on m/z. Even if a matrix peak co-elutes, the unique fragmentation pattern of the chlorinated imidazole allows for accurate integration.

Decision Framework: When to Use Which Method?

Select the appropriate technique based on the regulatory phase and required sensitivity.

Figure 2: Analytical Method Selection Matrix.

References

• MDPI. (2025). An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples. Retrieved from [Link]

• LabRulez. (2003). Detection of Toxic Industrial Compounds: A Guide to Analytical Techniques Application. Retrieved from [Link]

• Wiley Analytical Science. (2019). Imidazole quantification by LC determination. Retrieved from [Link]

• Guangdong University of Technology. (2023). A new method for the determination of imidazole-like brown carbons using gas chromatography-mass spectrometry. Retrieved from [Link]

Safety & Regulatory Compliance

Navigating the Handling of 5-Chloro-2,4-dimethyl-1H-imidazole: A Guide to Personal Protective Equipment and Safe Laboratory Practices

The responsible handling of specialized chemical reagents is the cornerstone of innovation and safety in drug development and scientific research. 5-Chloro-2,4-dimethyl-1H-imidazole, a substituted imidazole derivative, presents a unique set of handling challenges. Due to the absence of a specific Safety Data Sheet (SDS), this guide provides a comprehensive framework for personal protective equipment (PPE) and safe handling procedures based on the known hazards of closely related chloro- and methyl-substituted imidazoles. The core principle is to mitigate risk by treating the compound with a high degree of caution, assuming it may possess hazards such as skin and eye corrosivity, potential for respiratory irritation, and possible reproductive toxicity, which are characteristic of this chemical family.[1][2]

Hazard Assessment: Understanding the Risks of Substituted Imidazoles

Substituted imidazoles as a class of compounds can be potent irritants and corrosive agents. The presence of a chloro- group and methyl groups on the imidazole ring can influence the compound's reactivity and toxicological profile. For instance, related compounds like 2,4-Dimethyl-1H-imidazole are classified as causing severe skin burns and eye damage.[2][3] Another structurally similar compound, 5-Chloro-1-ethyl-2-methyl-1H-imidazole, is indicated to cause skin and eye irritation.[4] Therefore, a conservative approach necessitates assuming that 5-Chloro-2,4-dimethyl-1H-imidazole presents similar, if not identical, hazards.

Key Assumed Hazards:

• Skin Corrosion/Irritation: Direct contact can lead to chemical burns or severe irritation.[2][4]

• Serious Eye Damage/Irritation: The compound is likely to be corrosive to the eyes, potentially causing irreversible damage.[2][4]

• Respiratory Irritation: Inhalation of dust or powder may cause irritation to the respiratory tract.[1][2]

• Potential for Reproductive Toxicity: Some imidazole derivatives are classified as having potential reproductive effects.[1]

The Core of Protection: A Multi-Layered PPE Strategy

A robust PPE strategy is non-negotiable. The following recommendations are designed to provide comprehensive protection against the assumed hazards of 5-Chloro-2,4-dimethyl-1H-imidazole.

Primary Engineering Controls: The First Line of Defense

Before any personal protective equipment is donned, engineering controls must be in place and fully operational.

• Chemical Fume Hood: All handling of 5-Chloro-2,4-dimethyl-1H-imidazole, including weighing, transferring, and preparing solutions, must be conducted within a certified and properly functioning chemical fume hood.[1][3] This is the most critical step in minimizing inhalation exposure.

• Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of any fugitive dust or vapors.[1]

Personal Protective Equipment: Your Last Line of Defense

The following table summarizes the essential PPE for handling 5-Chloro-2,4-dimethyl-1H-imidazole.

Protection Type	Specific PPE Recommendation	Rationale and Best Practices
Eye and Face Protection	Chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in conjunction with goggles, especially when there is a risk of splashing or handling larger quantities.[4]	Protects against splashes and airborne particles. The corrosive nature of related imidazoles necessitates full protection to prevent irreversible eye damage.[2]
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber). Always inspect gloves for integrity before use and dispose of them immediately after handling the compound or if contamination is suspected.[5]	Prevents skin contact and potential chemical burns. It is crucial to use proper glove removal techniques to avoid cross-contamination.[5]
Body Protection	A flame-resistant laboratory coat that is fully buttoned. For tasks with a higher risk of exposure, a chemically impervious apron or suit is recommended.[4]	Protects the skin on the arms and body from accidental spills and contamination.
Respiratory Protection	For routine handling within a fume hood, respiratory protection may not be necessary. However, if exposure limits are exceeded or if irritation is experienced, a full-face respirator with appropriate cartridges should be used.[4]	Minimizes the risk of inhaling irritating dust. The necessity should be determined by a site-specific risk assessment.

Procedural Guidance: A Step-by-Step Approach to Safe Handling

The following workflow provides a logical sequence for handling 5-Chloro-2,4-dimethyl-1H-imidazole, from preparation to disposal.

Caption: Workflow for Safe Handling of 5-Chloro-2,4-dimethyl-1H-imidazole.

Operational Plan:

• Pre-Handling Checklist:

  • Ensure an emergency eyewash station and safety shower are readily accessible and have been recently tested.[2][3]

  • Review the experimental protocol and identify all potential hazards.

  • Confirm that all necessary PPE is available and in good condition.

• Handling Procedures:

  • When weighing the solid, use a spatula and handle it gently to avoid creating dust.

  • If transferring the compound, use a method that minimizes the risk of spillage.

  • Keep the container tightly closed when not in use.

Disposal Plan:

• Waste Segregation: All waste contaminated with 5-Chloro-2,4-dimethyl-1H-imidazole, including disposable gloves, weighing paper, and contaminated labware, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Disposal Compliance: Dispose of chemical waste in accordance with all local, regional, and national regulations.[1][3] Do not dispose of it down the drain.[3][5]

Emergency Procedures: Preparedness is Paramount

In the event of an exposure or spill, immediate and correct action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][2]

• Skin Contact: Remove all contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][3]

• Spill Cleanup: For a small spill, and if you are trained to do so, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[3] For larger spills, evacuate the area and contact your institution's environmental health and safety department.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 5-Chloro-2,4-dimethyl-1H-imidazole, ensuring both personal safety and the integrity of their research.

References

• SAFETY DATA SHEET. (2023, March 4). TCI Chemicals.
• SAFETY D
• SAFETY DATA SHEET. (2012, April 30). Fisher Scientific.
• Sigma-Aldrich - I2399 - SAFETY D
• SAFETY DATA SHEET. (2012, April 30). Fisher Scientific.
• 5-Chloro-1-ethyl-2-methyl-1H-imidazole Safety D
• IMIDAZOLE. (2024, March 20). Elemental Microanalysis.
• 5-Chloro-4-methyl-1H-imidazole. ECHEMI.
• Safety Data Sheet. (2021, May 1). Angene Chemical.

Sources

• 1. mmbio.byu.edu [mmbio.byu.edu]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. echemi.com [echemi.com]
• 5. angenechemical.com [angenechemical.com]